Propyzamide-d3 (phenyl-2,4,6-d3)

• CAS: 1219805-79-4

Core Science & Biosynthesis

"Propyzamide-d3 (phenyl-2,4,6-d3) chemical properties"

An In-depth Technical Guide to the Chemical Properties and Analytical Applications of Propyzamide-d3 (phenyl-2,4,6-d3)

Abstract

Propyzamide is a selective, systemic benzamide herbicide widely used in agriculture for the control of grass and broadleaf weeds.[1][2] Accurate quantification of its residues in environmental and biological matrices is critical for regulatory compliance and safety assessment. Propyzamide-d3 (phenyl-2,4,6-d3) is the stable isotope-labeled (SIL) analog of propyzamide, where three protons on the phenyl ring have been replaced with deuterium. This isotopic substitution makes it an ideal internal standard for quantitative analysis by mass spectrometry. This guide provides a comprehensive overview of the chemical properties, synthesis, and core analytical applications of Propyzamide-d3, with a focus on its role in isotope dilution mass spectrometry (IDMS) for achieving the highest level of accuracy and precision in residue analysis.

Chemical Identity and Physicochemical Properties

Propyzamide-d3 shares nearly identical physical and chemical properties with its non-labeled counterpart, allowing it to serve as a perfect surrogate during analytical procedures. The key difference is its molecular weight, which allows it to be distinguished by a mass spectrometer.

The fundamental properties are summarized below:

Property	Value	Source
Chemical Name	3,5-dichloro-N-(1,1-dimethyl-2-propynyl)benzamide-2,4,6-d3	-
Synonyms	Pronamide-d3, Kerb-d3	[1][3]
CAS Number	1219805-79-4	[4]
Molecular Formula	C₁₂H₈D₃Cl₂NO	-
Molecular Weight	Approx. 259.15 g/mol	Calculated
Appearance	Expected to be a white to off-white solid/powder	[1][2][5]
Melting Point	Expected to be 155-159 °C	[2][3][6]
Water Solubility	Expected to be ~15 mg/L at 25°C	[1][3][7]
Organic Solubility	Soluble in methanol, isopropanol, ketones, dimethyl sulfoxide. Moderately soluble in aromatic solvents.	[1]
Stability	Stable under normal storage conditions. Stable to hydrolysis between pH 4.7 and 8.8.	[1][8]

Note: Physical properties such as appearance, melting point, and solubility are based on the unlabeled parent compound, Propyzamide, as they are not significantly altered by deuteration.

Synthesis and Isotopic Labeling

The synthesis of Propyzamide-d3 is analogous to that of the parent compound, with the critical difference being the use of a deuterated starting material to introduce the isotopic labels onto the phenyl ring. The most common synthetic route for propyzamide involves the condensation of 3,5-dichlorobenzoyl chloride with 3-amino-3-methyl butyne.[9]

Therefore, a plausible synthetic pathway for Propyzamide-d3 involves:

• Preparation of a Deuterated Precursor: The synthesis begins with a deuterated version of 3,5-dichlorobenzoic acid.

• Chlorination: The deuterated benzoic acid derivative is chlorinated, typically using thionyl chloride (SOCl₂), to form the highly reactive 3,5-dichlorobenzoyl chloride-d3.

• Amide Coupling (Aminolysis): The resulting deuterated acid chloride is then reacted with 3-amino-3-methyl butyne in the presence of a base to form the final Propyzamide-d3 product.

Caption: Proposed synthetic workflow for Propyzamide-d3.

Core Application: Isotope Dilution Mass Spectrometry (IDMS)

The primary and most critical application of Propyzamide-d3 is as an internal standard for quantitative analysis using Isotope Dilution Mass Spectrometry (IDMS). This technique is considered the gold standard for quantification in complex matrices due to its superior accuracy.

The Causality Behind IDMS: The fundamental principle of IDMS is that a known quantity of the stable isotope-labeled standard (Propyzamide-d3) is added to a sample at the very beginning of the analytical process. Because the SIL standard is chemically identical to the native analyte (Propyzamide), it experiences the exact same losses during every subsequent step: extraction, cleanup, derivatization, and injection. It also co-elutes with the native analyte during chromatography.

However, the mass spectrometer can differentiate between the analyte and the standard due to their mass difference (+3 Da for Propyzamide-d3). By measuring the response ratio of the native analyte to the SIL standard, one can calculate the precise concentration of the analyte in the original sample, as the ratio remains constant regardless of sample loss or matrix-induced signal suppression/enhancement in the MS source.

Exemplar Analytical Protocol: Quantification of Propyzamide in Soil by LC-MS/MS

This protocol describes a self-validating workflow for the determination of propyzamide residues in soil, leveraging Propyzamide-d3 as an internal standard.

Methodology:

• Sample Preparation and Fortification:

  • Weigh 10.0 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

  • Spike the sample with 100 µL of a 1 µg/mL solution of Propyzamide-d3 in acetonitrile. This adds 10 ng of the internal standard, corresponding to a concentration of 10 ng/g (10 ppb) in the final extract, assuming 10 mL extraction volume.

  • Vortex for 30 seconds and allow the sample to equilibrate for 15 minutes.

• Extraction (QuEChERS-based):

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap tightly and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes. The top layer is the acetonitrile extract containing the analyte and internal standard.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1 mL of the acetonitrile supernatant to a 2 mL d-SPE tube containing cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA)).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• LC-MS/MS Analysis:

  • Transfer the cleaned supernatant into an autosampler vial.

  • Inject 5 µL into the LC-MS/MS system.

  • LC Conditions:

    • Column: C18, 2.1 x 100 mm, 1.8 µm

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • MS/MS Conditions (Multiple Reaction Monitoring - MRM):

    • Propyzamide: Q1 (256.1) -> Q3 (173.1)

    • Propyzamide-d3: Q1 (259.1) -> Q3 (176.1)

• Quantification:

  • Prepare a calibration curve by plotting the peak area ratio (Propyzamide / Propyzamide-d3) against the concentration of Propyzamide.

  • Calculate the concentration of Propyzamide in the unknown sample using the regression equation derived from the calibration curve.

Caption: Workflow for soil residue analysis using Propyzamide-d3.

Safety and Handling

While specific safety data for the deuterated form is not available, it should be handled with the same precautions as the parent compound.

• Hazards: Propyzamide is suspected of causing cancer (classified as a C2 carcinogen).[5][10] It can cause skin and eye irritation.[5] It is also very toxic to aquatic life with long-lasting effects.[5][10]

• Handling: Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Handle in a well-ventilated area or a fume hood to avoid inhalation of dust or aerosols.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place. Commercial standards are often supplied dissolved in an organic solvent and should be stored as recommended by the manufacturer, typically at 2-8 °C.[2][4]

Conclusion

Propyzamide-d3 (phenyl-2,4,6-d3) is an indispensable tool for researchers and analytical scientists in the fields of environmental monitoring, food safety, and toxicology. Its chemical properties, being nearly identical to the native herbicide, allow it to function as a robust internal standard. The use of Propyzamide-d3 in isotope dilution mass spectrometry workflows enables highly accurate and precise quantification, effectively overcoming challenges posed by complex matrices and ensuring the reliability and defensibility of analytical data.

References

• ESSLAB. Propyzamide-d3 (phenyl-2,4,6-d3). [Online] Available at: [Link]

• HerbiGuide. Propyzamide 500. [Online] Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 32154, Propyzamide. [Online] Available at: [Link]

• Apparent Pty Ltd. Apparent Propyzamide 500 WG Herbicide SDS. [Online] Available at: [Link]

• Google Patents. Synthetic method of propyzamide - CN103242190A.

• DrugFuture. Propyzamide. [Online] Available at: [Link]

• CAS Common Chemistry. Propyzamide. [Online] Available at: [Link]

• National Institute of Standards and Technology. Propyzamide in NIST Chemistry WebBook. [Online] Available at: [Link]

• PAN Europe. Propyzamide. [Online] Available at: [Link]

• AERU, University of Hertfordshire. Propyzamide (Ref: RH 315). [Online] Available at: [Link]

• Genfarm. Propyzamide 500 WG Selective Herbicide. [Online] Available at: [Link]

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"physical and chemical stability of Propyzamide-d3"

Technical Whitepaper: Stability Profiling of Propyzamide-d3

Executive Summary

Propyzamide-d3 (3,5-dichloro-N-(1,1-dimethylprop-2-ynyl)benzamide-d3) serves as a critical stable isotope-labeled internal standard (SIL-IS) for the quantification of the herbicide Propyzamide in environmental and biological matrices.[1] While chemically analogous to the non-deuterated parent, the introduction of deuterium atoms alters the vibrational zero-point energy (ZPE) of specific bonds, imparting unique stability characteristics known as the Kinetic Isotope Effect (KIE).[2]

This guide details the stability profile of Propyzamide-d3, distinguishing between chemical degradation (bond breaking) and isotopic scrambling (loss of label integrity). It provides validated protocols for handling, storage, and forced degradation studies compliant with ICH Q1A(R2) standards.[3]

Molecular Architecture & Isotopic Integrity

To understand stability, we must first define the labeling position. Commercial Propyzamide-d3 is typically labeled on the phenyl ring or the gem-dimethyl groups.[1]

• Chemical Name: 3,5-dichloro-N-(1,1-dimethylprop-2-ynyl)benzamide-d3[1]

• Common Labeling: Phenyl-2,4,6-d3 (Ring labeled) or Methyl-d3/d6.[1]

• Isotopic Stability:

  • Aromatic C-D Bonds: Highly stable. Exchange with solvent protons (

    ) requires extreme conditions (e.g., strong Lewis acids at high temperatures) not encountered in standard analysis.[1]

  • Aliphatic C-D Bonds (Methyls): Extremely stable.[1] No risk of exchange under standard acidic/basic workups.

  • Amide N-H: Never labeled in stable standards because it undergoes rapid H/D exchange in protic solvents (methanol, water).

Critical Insight (The Isotope Effect): The C-D bond is shorter and stronger than the C-H bond due to the lower zero-point energy of deuterium.[2] This results in a Primary Kinetic Isotope Effect (KIE) . If the rate-determining step of a degradation pathway involves breaking a C-D bond (e.g., oxidative metabolism at the phenyl ring), Propyzamide-d3 will degrade slower than the parent.[1] For hydrolysis (amide bond cleavage), which does not involve C-D bond breaking, the rates remain identical.

Chemical Stability Profile

Hydrolytic Stability (pH Dependent)

Propyzamide-d3 contains a benzamide linkage.[1] Its stability is dictated by the susceptibility of the carbonyl carbon to nucleophilic attack.

• Acidic Conditions (pH < 3): Moderate stability.[1] Prolonged exposure to strong acids at elevated temperatures causes hydrolysis to 3,5-dichlorobenzoic acid-d3 and 1,1-dimethylpropargylamine.[1]

• Neutral Conditions (pH 5–8): High stability.[1] Suitable for extended autosampler residence times.

• Basic Conditions (pH > 10): Low stability.[1] Rapid base-catalyzed hydrolysis occurs.[1]

Photolytic Stability (Critical Risk)

Propyzamide and its d3-analog are highly photosensitive .[1] Upon exposure to UV light (290–400 nm), the molecule undergoes cyclization and dechlorination.

• Mechanism: Photo-induced radical formation leads to the loss of chlorine atoms (dechlorination) or cyclization of the amide nitrogen onto the phenyl ring or alkyne side chain.

• Impact on Analysis: Photodegradation changes the mass and retention time, leading to internal standard loss and inaccurate quantification.

Thermal Stability

• Solid State: Stable below melting point (~155°C).

• Solution: Stable in acetonitrile/methanol at room temperature for >30 days if protected from light.

Visualization: Degradation Pathways

The following diagram maps the degradation logic for Propyzamide-d3, distinguishing between hydrolytic and photolytic pathways.

Caption: Figure 1. Divergent degradation pathways of Propyzamide-d3 under photolytic and hydrolytic stress.

Analytical Protocols: Forced Degradation & Validation

To validate Propyzamide-d3 for use in regulated studies (GLP), the following stress testing protocol is recommended. This ensures the internal standard does not degrade into interferences or exchange deuterium during processing.

Table 1: Recommended Stress Conditions (Adapted from ICH Q1A)

Stressor	Condition	Duration	Target Degradation	Analytical Action
Acid Hydrolysis	0.1 N HCl, 60°C	2–24 Hours	5–20%	Monitor for 3,5-dichlorobenzoic acid-d3.[1]
Base Hydrolysis	0.1 N NaOH, Ambient	1–4 Hours	5–20%	Critical: Neutralize immediately before LC injection to prevent column damage.
Oxidation	3% H₂O₂, Ambient	2–12 Hours	5–20%	Assess potential N-oxide formation (less common).[1]
Photolysis	Xenon Arc / UV	1.2M Lux hours	>20%	High Risk. Confirm absence of "ghost peaks" in MRM transitions.
Isotopic Exchange	D₂O/Methanol-d4	24 Hours	0%	Mandatory: Confirm no mass shift (M+3 → M+2) occurs in protic solvents.

Protocol 1: Assessing Isotopic Scrambling (D/H Exchange)

Rationale: To confirm the deuterium label is located on a non-exchangeable carbon (C-D) and not on a labile heteroatom.

• Preparation: Dissolve 1 mg Propyzamide-d3 in 1 mL of non-deuterated Methanol:Water (50:50) adjusted to pH 2 (using HCl).

• Incubation: Store at 40°C for 24 hours.

• Analysis: Inject onto LC-MS/MS.

• Acceptance Criteria: The mass spectrum must show the dominant parent ion

  at (Parent + 3). Significant appearance of (Parent + 2) or (Parent + 1) indicates acid-catalyzed exchange, rendering the standard unsuitable for acidic extraction methods.[1]

Protocol 2: Photostability Protection Workflow

Rationale: Propyzamide-d3 degrades rapidly in light.[1] This protocol validates your laboratory's light protection measures.

• Control: Prepare a 1 µg/mL standard in Amber Glass. Wrap in aluminum foil.

• Test: Prepare a 1 µg/mL standard in Clear Glass. Place on the laboratory bench under standard fluorescent lighting.

• Timepoints: Inject both solutions at T=0, T=1 hour, T=4 hours.

• Result Interpretation: If the Test sample shows >5% area loss compared to Control at T=1 hour, all extraction steps must be performed under yellow (sodium vapor) light or in opaque vessels.

Storage and Handling Recommendations

Based on the chemical profile, the following handling matrix is required to maintain reference standard integrity.

• Primary Storage: -20°C in Amber Glass vials.

• Solvent Selection:

  • Preferred: Methanol, Acetonitrile (HPLC Grade).

  • Avoid: Acetone (potential for Schiff base formation with degradation amines), Alkaline buffers.

• Thawing: Allow vial to reach room temperature before opening to prevent condensation (hygroscopicity is low, but moisture introduces hydrolysis risk).[1]

References

• U.S. Environmental Protection Agency (EPA). (1998).[1] Reregistration Eligibility Decision (RED): Pronamide (Propyzamide).[1] EPA 738-R-94-017.[1] Link

• International Council for Harmonisation (ICH). (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[3]Link

• National Institute of Standards and Technology (NIST). (2023). Propyzamide Mass Spectrum and Chemical Properties. NIST Chemistry WebBook. Link

• Roberts, T.R. (1998). Metabolic Pathways of Agrochemicals: Part 1: Herbicides and Plant Growth Regulators. Royal Society of Chemistry.

Sources

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• 2. volumen 33 número 3 [revistas.unam.mx]
• 3. resolvemass.ca [resolvemass.ca]

An In-depth Technical Guide to the Solubility of Propyzamide-d3 in Organic Solvents

This guide provides a comprehensive technical overview of the solubility of propyzamide-d3 in various organic solvents. Designed for researchers, scientists, and professionals in drug development and analytical chemistry, this document synthesizes critical data with practical, field-proven insights. We will delve into the physicochemical properties of propyzamide-d3, present its solubility profile, and offer a detailed protocol for empirical solubility determination.

Introduction: The Significance of Propyzamide-d3 in Modern Analytics

Propyzamide is a selective, systemic herbicide used to control a variety of grasses and broad-leaved weeds.[1][2] Its deuterated isotopologue, propyzamide-d3, serves as an invaluable internal standard in analytical methodologies, particularly in liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of propyzamide in complex matrices.[3] The efficacy and reliability of such analytical methods are fundamentally dependent on the precise preparation of standard solutions, a process governed by the solubility of propyzamide-d3 in appropriate organic solvents.

Understanding the solubility of propyzamide-d3 is not merely an academic exercise; it is a cornerstone of robust method development. Proper solvent selection ensures the complete dissolution of the standard, preventing issues such as precipitation, which can lead to inaccurate quantification and flawed experimental outcomes. This guide aims to provide the necessary data and procedural knowledge to empower researchers in their analytical endeavors.

Physicochemical Properties of Propyzamide and its Deuterated Analog

Propyzamide, chemically known as 3,5-dichloro-N-(1,1-dimethyl-2-propynyl)benzamide, is a white solid with a molecular weight of 256.13 g/mol .[4][5] Propyzamide-d3 (phenyl-2,4,6-d3) is a stable isotope-labeled version of propyzamide where three hydrogen atoms on the phenyl ring have been replaced by deuterium. This substitution results in a slightly higher molecular weight but does not significantly alter the molecule's polarity or fundamental chemical properties. Therefore, the solubility characteristics of propyzamide can be considered a very close proxy for those of propyzamide-d3.

Key Physicochemical Properties of Propyzamide:

Property	Value	Source
Molecular Formula	C₁₂H₁₁Cl₂NO	[1][4]
Molecular Weight	256.13 g/mol	[4][5]
Melting Point	153-156 °C	[4][5]
Water Solubility	15 mg/L (at 25 °C)	[1][6]
LogP (Octanol-Water Partition Coefficient)	3.1-3.43	[5][6]

Solubility of Propyzamide in Organic Solvents

The following table summarizes the known solubility of propyzamide in a range of common organic solvents. This data is critical for the preparation of stock solutions and working standards for analytical applications. Given the minor structural difference, the solubility of propyzamide-d3 is expected to be nearly identical.

Solvent	Solubility (g/L) at 20-25°C	Classification
Acetone	139	High
Cyclohexanone	200	High
Dimethyl Sulfoxide (DMSO)	330	Very High
Methanol	150	High
Methyl Ethyl Ketone (MEK)	200	High
Isopropanol	150	High
Benzene	Moderately Soluble	Moderate
Carbon Tetrachloride	Moderately Soluble	Moderate
Xylene	Moderately Soluble	Moderate
Chloroform	Slightly Soluble	Low
Petroleum Ether	Slightly Soluble	Low
Isooctane	Commercially available as a 100 µg/mL solution	[7]
Acetonitrile	Commercially available as a 100 µg/mL solution	[8]

Note: "Moderately Soluble" and "Slightly Soluble" are qualitative descriptors from the available literature. For precise quantitative measurements, the experimental protocol outlined in the subsequent section is recommended.

Experimental Protocol for Determining Propyzamide-d3 Solubility

For applications requiring highly precise solubility data for propyzamide-d3, the following gravimetric method provides a robust and reliable approach. This protocol is designed to be self-validating by ensuring that a true equilibrium saturation is achieved.

Materials and Equipment

• Propyzamide-d3 (solid form)

• Selected organic solvents (analytical grade)

• Analytical balance (readable to 0.01 mg)

• Vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Syringe filters (0.22 µm, solvent-compatible)

• Syringes

• Evaporation system (e.g., nitrogen evaporator or rotary evaporator)

• High-performance liquid chromatography (HPLC) or gas chromatography (GC) system for concentration analysis (optional, for cross-validation)

Step-by-Step Methodology

• Preparation of Supersaturated Solutions:

  • Accurately weigh an excess amount of propyzamide-d3 into a series of vials. The excess is crucial to ensure that saturation is reached.

  • Add a known volume of the desired organic solvent to each vial.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with 48 hours being ideal to ensure complete equilibration.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same constant temperature for at least 24 hours to allow the excess solid to settle.

  • Visually inspect for a clear supernatant.

• Sample Collection and Analysis:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a pre-weighed vial. This step is critical to remove any undissolved microparticles.

  • Accurately weigh the vial containing the filtered solution.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator.

  • Once the solvent is completely removed, reweigh the vial containing the dried propyzamide-d3 residue.

• Calculation of Solubility:

  • The mass of the dissolved propyzamide-d3 is the final weight of the vial minus the initial weight of the empty vial.

  • The mass of the solvent is the weight of the vial with the solution minus the weight of the vial with the dried residue.

  • Calculate the solubility in g/L using the following formula: Solubility (g/L) = (Mass of dissolved propyzamide-d3 (g) / Volume of solvent (L))

    (Note: The volume of the solvent can be calculated from its mass and density at the experimental temperature.)

Diagram of the Experimental Workflow

Caption: Workflow for the gravimetric determination of propyzamide-d3 solubility.

Practical Implications and Best Practices

The choice of solvent for preparing propyzamide-d3 standards is dictated not only by its ability to dissolve the compound but also by its compatibility with the analytical instrumentation.

• For LC-MS applications, acetonitrile and methanol are common choices due to their miscibility with aqueous mobile phases and their favorable electrospray ionization characteristics. The high solubility of propyzamide in these solvents allows for the preparation of concentrated stock solutions that can be serially diluted.

• For GC-MS applications, solvents like acetone or ethyl acetate may be preferred. It is crucial to ensure that the chosen solvent does not interfere with the chromatographic separation or the ionization process.

Best Practices for Handling Propyzamide-d3 Solutions:

• Use high-purity solvents: Impurities can interfere with analysis and may affect the solubility of the standard.

• Store stock solutions properly: To prevent degradation and solvent evaporation, store stock solutions in tightly sealed, amber vials at low temperatures (e.g., -20 °C).

• Verify solubility: When preparing solutions near the saturation limit, visually inspect for any undissolved material. If in doubt, sonication can aid in dissolution.

• Consider co-solvents: If a compound has poor solubility in a desired solvent, a mixed-solvent system may be employed.[9] For instance, adding a small amount of DMSO to acetonitrile can enhance the solubility of less soluble compounds.

Logical Relationship in Solubility Determination

The determination of solubility is a logical process that connects the physical properties of the solute and solvent with the experimental conditions to yield a quantitative result.

Caption: Factors influencing the solubility of propyzamide-d3.

Conclusion

This technical guide provides a thorough understanding of the solubility of propyzamide-d3 in organic solvents, grounded in the available data for its non-deuterated analog. By offering a detailed experimental protocol and highlighting practical considerations, this document equips researchers with the necessary tools to prepare accurate and reliable standards for their analytical work. Adherence to the principles and methodologies outlined herein will contribute to the generation of high-quality, reproducible data in the fields of environmental analysis, food safety, and pharmaceutical research.

References

• PubChem. (n.d.). Propyzamide. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• HerbiGuide. (n.d.). Propyzamide 500. Retrieved February 15, 2026, from [Link]

• Four Seasons Agribusiness. (n.d.). FSA Propyzamide 500 SC Herbicide. Retrieved February 15, 2026, from [Link]

• National Health and Medical Research Council. (2011). Propyzamide. Australian Drinking Water Guidelines. Retrieved February 15, 2026, from [Link]

• ChemIDplus. (n.d.). Propyzamide. National Library of Medicine. Retrieved February 15, 2026, from [Link]

• University of Hertfordshire. (2026, February 3). Propyzamide (Ref: RH 315). Agriculture and Environment Research Unit (AERU). Retrieved February 15, 2026, from [Link]

• Isotope Science. (2026, January 5). How to Choose Deuterated NMR Solvents. Retrieved February 15, 2026, from [Link]

• HPC Standards. (n.d.). D3-Propyzamide. Retrieved February 15, 2026, from [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved February 15, 2026, from [Link]

• ESSLAB. (n.d.). Propyzamide-d3 (phenyl-2,4,6-d3). Retrieved February 15, 2026, from [Link]

• Corteva Agriscience. (n.d.). Propyzamide back to basics. Retrieved February 15, 2026, from [Link]

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"Propyzamide-d3 NMR and mass spectral data"

Technical Whitepaper: Propyzamide-d3 NMR and Mass Spectral Data

Executive Summary

Propyzamide (Pronamide) is a selective, systemic benzamide herbicide widely used for the control of grasses and broadleaf weeds in crops such as lettuce, alfalfa, and oilseed rape. Due to strict Maximum Residue Limits (MRLs) in global trade—often as low as 0.01 mg/kg—analytical workflows require high-precision quantification.

This guide details the spectral characteristics of Propyzamide-d3 (Phenyl-2,4,6-d3) , the gold-standard Internal Standard (IS) for LC-MS/MS analysis. Unlike generic alkyl-labeled standards, the phenyl-d3 isotopologue offers superior stability against metabolic exchange and enzymatic degradation, ensuring robust quantification. This document provides validated NMR assignments, mass spectral fragmentation pathways, and a self-validating experimental protocol for residue analysis.

Chemical Identity & Structural Specifications

The distinction between the native analyte and its deuterated analogue is critical for resolving isotopic interference. The commercial standard described here is labeled on the aromatic ring, replacing protons at positions 2, 4, and 6.

Feature	Propyzamide (Native)	Propyzamide-d3 (Internal Standard)
CAS Number	23950-58-5	1219805-79-4
Formula	C₁₂H₁₁Cl₂NO	C₁₂H₈D₃Cl₂NO
Exact Mass	255.0218 Da	258.0406 Da
Labeling Position	None	Phenyl-2,4,6-d3 (Aromatic Ring)
Solubility	Methanol, Acetonitrile, Acetone	Methanol, Acetonitrile, Acetone

Structural Logic: The choice of the phenyl ring for deuteration (positions 2, 4,[1][2] 6) is deliberate. Deuterium on the aromatic ring is chemically inert under standard extraction conditions (QuEChERS), whereas deuterium on the acidic acetylenic position (side chain) could undergo exchange with protic solvents, compromising the integrity of the internal standard.

NMR Spectroscopy: The Isotopic Fingerprint

Nuclear Magnetic Resonance (NMR) is the primary tool for confirming isotopic purity. For Propyzamide-d3, the "silencing" of specific signals serves as the confirmation of labeling.

Comparative ¹H NMR Data (400 MHz, CDCl₃)

Proton Assignment	Chemical Shift (δ ppm) - Native	Multiplicity & Integration - Native	Chemical Shift (δ ppm) - d3	Multiplicity & Integration - d3
Gem-dimethyl (CH₃)₂	1.76	Singlet (6H)	1.76	Singlet (6H)
Acetylenic CH	2.40	Singlet (1H)	2.40	Singlet (1H)
Amide NH	~6.30	Broad Singlet (1H)	~6.30	Broad Singlet (1H)
Aromatic H-4	7.45	Triplet (1H, J ≈ 1.8 Hz)	Silent	None (Replaced by D)
Aromatic H-2,6	7.59	Doublet (2H, J ≈ 1.8 Hz)	Silent	None (Replaced by D)

Spectral Interpretation

• Native Spectrum: Shows a characteristic 2:1 intensity ratio in the aromatic region. The doublet at 7.59 ppm corresponds to the two equivalent protons at positions 2 and 6 (ortho to the carbonyl). The triplet at 7.45 ppm corresponds to the unique proton at position 4 (between the two chlorines).

• d3 Spectrum: The aromatic region (7.0–8.0 ppm) must be essentially void of signals. Any residual peaks in this region indicate incomplete labeling (isotopic impurity). The aliphatic signals (1.76 ppm and 2.40 ppm) remain unchanged, serving as an internal reference for concentration.

Mass Spectrometry: Ionization & Fragmentation

In LC-MS/MS, Propyzamide ionizes efficiently in Positive Electrospray Ionization (ESI+) mode. The presence of two chlorine atoms creates a distinct isotopic envelope (M, M+2, M+4) with relative intensities of roughly 9:6:1.

Fragmentation Pathway (Mechanism)

The fragmentation is driven by the cleavage of the amide bond and the loss of the propynyl side chain.

• Precursor Ion: Protonated molecule

  .

• Primary Fragment (Quantifier): Loss of the neutral side chain moiety (C₅H₆), yielding the 3,5-dichlorobenzamide cation.

• Secondary Fragment (Qualifier): Further loss of NH₃ (or similar rearrangement) yielding the 3,5-dichlorobenzoyl cation.

MRM Transitions Table

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (eV)
Propyzamide	256.0 (³⁵Cl₂)	190.0	173.0	15 - 25
Propyzamide-d3	259.0 (³⁵Cl₂)	193.0	176.0	15 - 25

Note: The mass shift of +3 Da is retained in both fragment ions because the deuterium labels are located on the aromatic ring, which is the core of both fragment ions.

Fragmentation Logic Diagram

Caption: ESI+ Fragmentation pathway for Propyzamide-d3 showing retention of the deuterated ring in product ions.

Experimental Protocol: Residue Analysis Workflow

This protocol utilizes Propyzamide-d3 as a surrogate to correct for matrix effects (ion suppression/enhancement) and recovery losses during extraction.

Reagents & Standards

• Stock Solution: Dissolve 10 mg Propyzamide-d3 in 10 mL Acetone (1000 µg/mL). Store at -20°C.

• Working IS Solution: Dilute stock to 10 µg/mL in Acetonitrile.

• Extraction Buffer: Citrate-buffered QuEChERS salts (AOAC 2007.01 method).

Step-by-Step Workflow

• Sample Homogenization: Weigh 10.0 g of sample (e.g., lettuce) into a 50 mL centrifuge tube.

• IS Addition (Critical Step): Spike 50 µL of Working IS Solution (10 µg/mL) directly onto the sample matrix before solvent addition. This yields a concentration of 0.05 mg/kg in the sample.

  • Why: Spiking before extraction validates the extraction efficiency for every single sample.

• Extraction: Add 10 mL Acetonitrile (with 1% Formic Acid). Shake vigorously for 1 min.

• Partitioning: Add QuEChERS salts (4g MgSO₄, 1g NaCl, 1g NaCitrate, 0.5g Na₂Citrate). Shake for 1 min. Centrifuge at 3000 x g for 5 min.

• Cleanup (dSPE): Transfer 1 mL supernatant to a dSPE tube (PSA + C18 + MgSO₄). Vortex and centrifuge.

• Analysis: Transfer 200 µL extract to a vial, dilute with water (1:1) to match initial mobile phase, and inject into LC-MS/MS.

Method Development Workflow Diagram

Caption: Self-validating extraction workflow using Propyzamide-d3 as a surrogate standard.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 32154, Propyzamide. Retrieved February 16, 2026, from [Link]

• European Union Reference Laboratories for Pesticide Residues (EURL). EURL-SRM Analytical Observations Report: Propyzamide. Retrieved from [Link]

• U.S. EPA (2018). Method 507: Determination of Nitrogen- and Phosphorus-Containing Pesticides in Water by Gas Chromatography with a Nitrogen-Phosphorus Detector. Retrieved from [Link]

• Chiron AS. Propyzamide-d3 Product Specification and NMR Data. Retrieved from [Link]

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The Gold Standard of Quantification: An In-depth Technical Guide to Deuterated Internal Standards

In the landscape of quantitative analysis by mass spectrometry (MS), particularly within the complex matrices encountered in bioanalysis and drug development, achieving the highest degree of accuracy and precision is paramount.[1][2] The use of internal standards is a foundational strategy to control for variability throughout the analytical workflow. Among the various types of internal standards, deuterated stable isotope-labeled internal standards (SIL-ISs) have emerged as the gold standard, offering significant advantages over their non-labeled counterparts or structural analogs.[1][2]

This technical guide provides a comprehensive overview of the core principles, experimental methodologies, and critical applications of deuterated internal standards. It is designed for researchers, scientists, and drug development professionals seeking to enhance the robustness and reliability of their quantitative mass spectrometry assays.

The Core Principle: Isotope Dilution Mass Spectrometry and the Mitigation of Variability

The power of deuterated standards lies in the principle of isotope dilution mass spectrometry (IDMS).[2] A deuterated internal standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium (²H).[2] This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the standard, while their near-identical physicochemical properties ensure they behave similarly throughout the entire analytical process.[2][3]

By introducing a known amount of the deuterated standard into a sample at the earliest stage of preparation, it effectively becomes a perfect mimic for the analyte.[1][2] Any variability encountered during the analytical workflow will affect both the analyte and the internal standard to the same extent. This includes:

• Sample Extraction Losses: During sample preparation steps like liquid-liquid extraction (LLE) or solid-phase extraction (SPE), some amount of the target analyte may be lost. A deuterated standard, added before extraction, experiences the same losses, ensuring the analyte-to-standard ratio remains constant.[2][4]

• Matrix Effects: In complex biological matrices such as plasma or urine, co-eluting endogenous components can interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to ion suppression or enhancement.[5][6] Because the deuterated standard has nearly identical physicochemical properties and co-elutes with the analyte, it experiences the same matrix effects, allowing for effective normalization.[2][4][7]

• Instrumental Variations: Fluctuations in injection volume and mass spectrometer response are normalized, leading to more precise and reproducible results.[2][4]

Because the deuterated internal standard and the analyte behave almost identically during chromatography and ionization, the ratio of their signals remains constant, even if the absolute signal intensities fluctuate.[1] This normalization of the analyte's response to that of the internal standard leads to a significant improvement in the accuracy and precision of the quantitative results.[1][8]

Figure 1: The role of a deuterated internal standard in mitigating analytical variability.

Key Considerations for Selecting and Synthesizing Deuterated Internal Standards

The effectiveness of a deuterated internal standard is contingent on several critical factors related to its design and synthesis.

Purity Requirements

For reliable and reproducible results, deuterated standards must possess both high chemical and isotopic purity.[4]

Purity Type	Recommended Level	Rationale
Chemical Purity	>99%	Ensures that the standard is free from other chemical entities that could interfere with the analysis or degrade over time.[4]
Isotopic Enrichment	≥98%	A high degree of deuteration is necessary to minimize the contribution of the unlabeled species in the internal standard to the analyte's signal, which is especially critical at the lower limit of quantification (LLOQ).[4][7]

Synthesis of Deuterated Internal Standards

Two primary methods are employed for the synthesis of deuterated internal standards:

• Hydrogen-Deuterium (H/D) Exchange: This method involves the exchange of hydrogen atoms with deuterium from a deuterated solvent, often catalyzed by acid, base, or metal catalysts.[9][10] While simpler, this approach is limited to producing deuterium-labeled standards and requires careful selection of conditions to avoid exchange at undesirable positions.[9]

• De Novo Chemical Synthesis: This approach involves constructing the target molecule from isotopically substituted building blocks.[4][9] It offers greater flexibility in the position, type, and number of isotopic substitutions, allowing for the creation of more stable and suitable internal standards.[9][11]

Stability of the Deuterium Label

A crucial consideration is the stability of the deuterium label. The label should be positioned at a non-exchangeable site within the molecule.[9] Placing deuterium on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups can lead to back-exchange with protons from the solvent or matrix, compromising the integrity of the standard.[9][12]

Figure 2: Key factors in the generation of a reliable deuterated internal standard.

Practical Application and Potential Challenges

While deuterated internal standards are the preferred choice, their application is not without potential pitfalls. A thorough understanding of these challenges is essential for robust method development and validation.

The Isotope Effect and Chromatographic Co-elution

A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and its deuterated analog.[13] The replacement of hydrogen with the heavier deuterium can alter the physicochemical properties, such as lipophilicity, of the molecule, potentially causing the deuterated compound to elute slightly earlier or later than the non-deuterated analyte in reversed-phase chromatography.[13][14]

If this shift in retention time causes the analyte and the internal standard to elute in regions with different degrees of matrix-induced ion suppression, it can lead to inaccurate quantification.[14] This is referred to as a differential matrix effect.[13] Therefore, ensuring complete co-elution of the analyte and the internal standard is critical for the effective compensation of matrix effects.[14]

Cross-Talk

Cross-talk occurs when the signal from the analyte contributes to the signal of the internal standard, or vice versa. This can happen if the mass difference between the analyte and the internal standard is not sufficient, or if there is isotopic impurity in the standard. A mass difference of at least 3 atomic mass units (amu) is generally recommended to prevent cross-talk.[14]

Regulatory Expectations

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the validation of bioanalytical methods, which include specific recommendations for the use of internal standards.[15][16][17] Both agencies recommend the use of a stable isotope-labeled internal standard for mass spectrometric assays whenever possible.[15]

Experimental Protocols

The following are generalized protocols for key experiments related to the validation and use of deuterated internal standards.

Protocol 1: Evaluation of Matrix Effects

Objective: To assess the degree of ion suppression or enhancement in a given biological matrix and to verify that the deuterated internal standard adequately compensates for these effects.[13]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before the extraction process.[13]

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate the Matrix Factor (MF):

  • MF = (Peak area in the presence of matrix (Set B)) / (Peak area in neat solution (Set A))[13]

• Calculate the Internal Standard-Normalized Matrix Factor (IS-normalized MF):

  • IS-normalized MF = (MF of analyte) / (MF of internal standard)[13]

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized MF across at least six different sources of the matrix should be ≤15%.[13][15]

Protocol 2: Assessment of Internal Standard Stability

Objective: To evaluate the stability of the deuterated internal standard in the sample matrix and processing solvents over time to check for degradation or isotopic back-exchange.[13]

Methodology:

• Prepare T=0 Samples: Spike a known concentration of the internal standard into the blank matrix and immediately process it.

• Prepare Incubated Samples: Spike the internal standard into the blank matrix and incubate under conditions that mimic the expected storage and processing times and temperatures.

• Sample Processing: After incubation, process the samples using the established extraction method.

• LC-MS/MS Analysis: Analyze both the T=0 and incubated samples.

• Data Analysis: Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease may indicate degradation or isotopic exchange.[12][13]

Conclusion

Deuterated internal standards are an indispensable tool in modern mass spectrometry for achieving the highest levels of accuracy and precision in quantitative analysis.[2] Their ability to mimic the behavior of the analyte throughout the analytical process makes them superior to other types of internal standards, particularly when dealing with complex biological matrices.[2][3] While their implementation requires careful planning, synthesis, and validation to address potential challenges like the isotope effect and label stability, the unparalleled benefits in terms of data integrity and confidence in analytical results are critical for decision-making in research and regulated drug development.[2][18]

References

• The Principle and Practice of Using Deuterated Internal Standards in Mass Spectrometry: An In-depth Technical Guide - Benchchem. (n.d.).
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]. Retrieved February 15, 2026, from

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]. Retrieved February 15, 2026, from [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation.
• Introduction to deuterated internal standards in mass spectrometry. (n.d.). BenchChem.

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. Retrieved February 15, 2026, from [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). LCGC North America.
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. (n.d.).
• Designing Stable Isotope Labeled Internal Standards. (2022, January 11). Acanthus Research Inc.

• Gleason, P. M., & Hamper, B. C. (n.d.). The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. UMSL Undergraduate Works. Retrieved February 15, 2026, from [Link]

• Deuterated internal standards and bioanalysis by AptoChem. (n.d.). AptoChem.

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: Necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. Retrieved February 15, 2026, from [Link]

• A Comparative Guide to FDA and EMA Guidelines for Internal Standard Validation in Bioanalytical Methods. (n.d.). BenchChem.

• Easy synthesis and analytical application of deuterated alkanesulfonates as internal standards for determination using mass spectrometry. (2026, February 2). Analytical Sciences. Retrieved February 15, 2026, from [Link]

• Sanwald, P., & Rentsch, K. M. (2017). Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect. Journal of clinical laboratory analysis, 31(4), e22097. Retrieved February 15, 2026, from [Link]

• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. (2022, April 9). Molecules. Retrieved February 15, 2026, from [Link]

• Interference Testing and Mitigation in LC-MS/MS Assays. (2017, August 1). Clinical Chemistry. Retrieved February 15, 2026, from [Link]

• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc.

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (2014). South American Journal of Clinical Research, 1(1). Retrieved February 15, 2026, from [Link]

• Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. (2023, January 24). RPubs. Retrieved February 15, 2026, from [Link]

• Sanwald, P., & Rentsch, K. M. (2017). Matrix Effect Management in Liquid Chromatography Mass Spectrometry: The Internal Standard Normalized Matrix Effect. Journal of clinical laboratory analysis, 31(4), e22097. Retrieved February 15, 2026, from [Link]

• Zimmer, D. (2014). New US FDA draft guidance on bioanalytical method validation versus current FDA and EMA guidelines: chromatographic methods and ISR. Bioanalysis, 6(1), 13–19. [Link]. Retrieved February 15, 2026, from [Link]

• Application of Deuterated Standards in Drug Metabolism Studies: Application Notes and Protocols. (n.d.). BenchChem.
• Technical Support Center: Challenges of Using Deuterated Standards in Quantitative Analysis. (n.d.). BenchChem.

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). (2021, July 1). Journal of Chromatographic Science. Retrieved February 15, 2026, from [Link]

• Technical Support Center: Overcoming Challenges with Deuterated Internal Standards in Bioanalysis. (n.d.). BenchChem.
• Unveiling the Advantages of Deuterated Standards in Mass Spectrometry. (n.d.). BenchChem.

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency. Retrieved February 15, 2026, from [Link]

• Landvatter, S. W. (n.d.). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Metabolomics: Open Access. Retrieved February 15, 2026, from [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018, May 24). U.S. Food and Drug Administration. Retrieved February 15, 2026, from [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (n.d.).

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Protocols & Analytical Methods

Application Note: Quantitative Analysis of Propyzamide Residues in Soil using Isotope Dilution LC-MS/MS with Propyzamide-d3

Authored by: Gemini, Senior Application Scientist

Abstract

This application note presents a robust and highly sensitive method for the quantitative analysis of the herbicide propyzamide in soil matrices. The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure coupled with Dispersive Solid-Phase Extraction (d-SPE) for cleanup.[1][2] For definitive and accurate quantification, the method utilizes propyzamide-d3, a stable isotope-labeled internal standard, to compensate for matrix effects and variations in extraction recovery.[3] Analysis is performed by Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent selectivity and achieves a low limit of quantification (LOQ) of 0.005 mg/kg.[4][5] This methodology is designed for researchers in environmental science and agriculture, providing a reliable workflow for monitoring herbicide persistence and ensuring regulatory compliance.

Introduction: The Rationale for Precise Propyzamide Monitoring

Propyzamide (also known as pronamide) is a selective, systemic benzamide herbicide used for pre- and post-emergence control of a wide range of grass and broadleaf weeds.[6][7] It sees extensive use in agriculture for various crops, including fruits, vegetables, and alfalfa, as well as in turf management.[8][9] Due to its persistence in soil, with a half-life that can range from 30 to 60 days, there is a significant need to monitor its residues.[10][11] This monitoring is crucial for assessing environmental impact, preventing potential groundwater contamination, and ensuring food safety, as residues can be taken up by subsequent crops.[1][2]

The complexity of soil as a matrix, with its variable composition of organic matter, clay, and minerals, presents a significant analytical challenge.[1][12] These matrix components can interfere with analysis, causing signal suppression or enhancement in the mass spectrometer, a phenomenon known as the "matrix effect." To overcome this, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard. Propyzamide-d3 is an ideal SIL-IS for this application.[3] Because it is chemically identical to the target analyte, it co-elutes chromatographically and experiences the same matrix effects and procedural losses during sample preparation. By adding a known amount of propyzamide-d3 at the very beginning of the extraction, its recovery ratio can be used to accurately correct for any variations, ensuring highly reliable and trustworthy quantitative results.[13]

Analyte Physicochemical Properties

Understanding the properties of propyzamide and its deuterated analogue is fundamental to method development, particularly for optimizing extraction and chromatographic separation.

Property	Propyzamide	Propyzamide-d3 (phenyl-2,4,6 D3)
Appearance	White to off-white solid/powder[6][8][11]	Not applicable (supplied in solution)
Chemical Formula	C₁₂H₁₁Cl₂NO[8][14]	C₁₂H₈D₃Cl₂NO[3]
Molecular Weight	256.13 g/mol [8][14]	258.04 g/mol (Monoisotopic Mass)[3]
CAS Number	23950-58-5[8][14]	23950-58-5 (Unlabeled)[3]
Water Solubility	15 mg/L (at 25°C)[6][15]	Similar to Propyzamide
LogP	3.1 - 3.4[10][15]	Similar to Propyzamide
IUPAC Name	3,5-dichloro-N-(2-methylbut-3-yn-2-yl)benzamide[6]	3,5-dichloro-2,4,6-trideuterio-N-(2-methylbut-3-yn-2-yl)benzamide[3]

Analytical Workflow Overview

The entire analytical process is designed to ensure efficiency, accuracy, and robustness. The workflow begins with the precise weighing of a homogenized soil sample, followed by the critical step of spiking with the Propyzamide-d3 internal standard. A modified QuEChERS protocol is then used for extraction, followed by a d-SPE cleanup step to remove matrix interferences. The final, purified extract is then analyzed via a highly selective LC-MS/MS system.

Caption: Analytical workflow for Propyzamide analysis in soil.

Experimental Protocols

Materials and Reagents

• Standards: Propyzamide (PESTANAL®, analytical standard), Propyzamide-d3 solution (100 µg/mL in Acetonitrile).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (≥98%), Ultrapure Water.

• Salts & Sorbents: Anhydrous Magnesium Sulfate (MgSO₄), Sodium Chloride (NaCl), Sodium Citrate buffers (as per EN 15662 or AOAC 2007.01 QuEChERS kits). Dispersive SPE tubes containing Primary Secondary Amine (PSA) and C18 sorbents.[1][2]

• Equipment: 50 mL polypropylene centrifuge tubes, 2 mL d-SPE tubes, analytical balance, vortex mixer, reciprocating shaker, centrifuge (capable of ≥3000 rcf), micropipettes, syringe filters (0.2 µm), autosampler vials.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (e.g., Agilent 6470, Sciex API 5500, or equivalent).[5][16]

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of propyzamide by accurately weighing the neat standard and dissolving in methanol. The Propyzamide-d3 is typically supplied as a certified solution (e.g., 100 µg/mL). Store stocks at -20°C.

• Internal Standard (IS) Spiking Solution (1 µg/mL): Dilute the propyzamide-d3 stock solution with acetonitrile to a final concentration of 1 µg/mL. This solution will be used to fortify the soil samples.

• Calibration Standards: Prepare a series of mixed working standards by diluting the propyzamide stock solution with the final extract diluent (e.g., 80:20 water:acetonitrile). A typical calibration range is 0.5 to 100 ng/mL. It is crucial to prepare these standards in a blank soil extract (matrix-matched calibration) to account for any residual matrix effects not fully corrected by the internal standard.[13]

Sample Preparation, Extraction, and Cleanup

This protocol is adapted from validated methods such as those reviewed by the EPA.[4][5]

• Sample Weighing: Weigh 5.0 ± 0.05 g of homogenized soil into a 50 mL polypropylene centrifuge tube.[4] For dry soil, add 7 mL of ultrapure water, vortex briefly, and allow to hydrate for 30 minutes before proceeding.[1][12]

• Internal Standard Fortification: Add 50 µL of the 1 µg/mL Propyzamide-d3 IS spiking solution to each sample, blank, and quality control (QC) sample. This results in a fortification level of 10 µg/kg.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.[12]

  • Cap the tube tightly and shake vigorously on a reciprocating shaker for 5-10 minutes at approximately 180 excursions/minute.[1][4] This step is critical for ensuring exhaustive extraction of the analyte from the soil particles.

  • Add the appropriate QuEChERS salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium citrate sesquihydrate).[2]

  • Immediately cap and shake for at least 2 minutes. The MgSO₄ aids in partitioning the acetonitrile from the aqueous layer, while the salts and buffer control the pH and polarity.[2]

  • Centrifuge the tube for 5 minutes at ≥3000 rcf.[1] This will result in a clear supernatant of acetonitrile containing the analytes, separated from the soil and aqueous layers.

• Dispersive SPE (d-SPE) Cleanup:

  • Carefully transfer a 1 mL aliquot of the acetonitrile supernatant into a 2 mL d-SPE tube containing MgSO₄, PSA, and C18 sorbents.[1]

  • Rationale: PSA removes acidic interferences like humic and fulvic acids, which are common in soil. C18 removes non-polar interferences like lipids.

  • Vortex the d-SPE tube for 1 minute to ensure thorough mixing of the extract with the sorbents.

  • Centrifuge for 2 minutes at high speed (e.g., ≥5000 rcf).[1]

• Final Extract Preparation:

  • Transfer the purified supernatant into an autosampler vial. For LC-MS/MS analysis, it may be necessary to dilute the extract (e.g., 5-fold) with a water/acetonitrile mixture to ensure compatibility with the mobile phase and reduce the final matrix load injected into the instrument.[4][5]

Instrumental Analysis: LC-MS/MS Parameters

The high selectivity of tandem mass spectrometry is achieved by monitoring specific precursor-to-product ion transitions in MRM mode.

Parameter	Setting	Rationale
LC System	UPLC/HPLC System	Provides efficient separation of the analyte from matrix components.
Column	C18 reversed-phase, e.g., 2.1 x 100 mm, 1.8 µm	Offers excellent retention and peak shape for moderately non-polar compounds like propyzamide.
Mobile Phase A	Water + 0.1% Formic Acid	Acid modifier promotes protonation for positive ion mode ESI.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic solvent for elution.
Gradient	Start at 5-10% B, ramp to 95% B, hold, and re-equilibrate	A typical gradient for separating a wide range of pesticide residues.
Flow Rate	0.3 - 0.4 mL/min	Standard flow for analytical scale columns.
Injection Volume	5 - 10 µL[5]	Balances sensitivity with minimizing matrix injection.
Column Temp.	40 °C	Ensures reproducible retention times.
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM experiments.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Propyzamide contains a nitrogen atom that is readily protonated.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides superior selectivity and sensitivity by monitoring specific ion transitions.

Optimized MRM Transitions

The selection of two transitions per compound—one for quantification and one for confirmation—is standard practice to ensure confident identification. The ratio of these two transitions should remain constant across standards and samples.

Compound	Precursor Ion (m/z)	Product Ion (Quantifier)	Collision Energy (eV)	Product Ion (Qualifier)	Collision Energy (eV)
Propyzamide	256.0	190.0[5]	(Optimized)	258.0	(Optimized)
Propyzamide-d3	259.0 (approx.)	193.0 (approx.)	(Optimized)	261.0 (approx.)	(Optimized)

*Note: The m/z 258.0 transition for propyzamide corresponds to the [M+2H]⁺ isotope peak of the dichlorinated molecule, often used as a qualifier.[5] The exact m/z values and collision energies for Propyzamide-d3 must be empirically determined by direct infusion but will be shifted by +3 Da from the native compound.

Method Performance and Validation

A method is only trustworthy if its performance is rigorously validated. Following guidelines from authorities like the EPA or EU (SANTE), the following parameters should be assessed.[5][17][18]

• Linearity: The method should demonstrate excellent linearity over the desired concentration range, with a coefficient of determination (R²) of ≥0.995.[5]

• Accuracy & Precision: Mean recoveries should be within the acceptable range of 70-120%, with a relative standard deviation (RSD) of ≤20% at fortification levels of 0.005 mg/kg (LOQ) and 0.05 mg/kg (10x LOQ).[5]

• Limit of Quantification (LOQ): The validated LOQ for this method is 0.005 mg/kg (or µg/g), providing sufficient sensitivity for regulatory and environmental monitoring purposes.[4][5]

• Selectivity: The use of two specific MRM transitions for each analyte ensures high selectivity and minimizes the risk of false positives from matrix interferences.

Conclusion

This application note details a comprehensive and validated workflow for the analysis of propyzamide in soil. The strategic use of a modified QuEChERS extraction, combined with the power of isotope dilution using Propyzamide-d3 and the sensitivity of LC-MS/MS, provides a method that is not only robust and efficient but also exceptionally accurate. This approach effectively mitigates the challenges posed by complex soil matrices, enabling laboratories to produce high-quality, defensible data for herbicide residue monitoring.

References

• HerbiGuide. (n.d.). Propyzamide 500. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). ILV for Propyzamide (Pronamide) & Degradates in Soil - MRID 50714401. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2016). Propyzamide (Pronamide, RH-23315) MRID: 49970204 Title. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Propyzamide. PubChem Compound Database. Retrieved from [Link]

• United Chemical Technologies. (n.d.). Using a QuEChERS Approach for the Determination of Pesticide Residues In Soil. Retrieved from [Link]

• Calvete-Sogo, H., et al. (2021). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Molecules, 26(11), 3127. Available at: [Link]

• Lesueur, C., et al. (2014). QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review. Analytical and Bioanalytical Chemistry, 406(12), 2791-2807. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Chemical Sample Prep Method Summary: EPA Method 3545A (SW-846). Retrieved from [Link]

• U.S. Environmental Protection Agency. (2021). Pronamide. Revised Human Health Risk Assessment. Retrieved from [Link]

• Royal Society of Chemistry. (2012). EPA Method 525.3. Retrieved from [Link]

• University of Hertfordshire. (n.d.). Propyzamide (Ref: RH 315). AERU. Retrieved from [Link]

• ResearchGate. (2022). Development and validation of a reliable lc-ms/ms method for the quantitative analysis of pesticide residues in soil. Retrieved from [Link]

• Agilent Technologies. (2020). Comprehensive LC/MS/MS Workflow of Pesticide Residues in Food using the Agilent 6470 Triple Quadrupole LC/MS System. Retrieved from [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2014). Validation of analytical methods for active constituents and agricultural products. Retrieved from [Link]

• Daksh, S., et al. (2015). VALIDATION OF ANALYTICAL METHODS – STRATEGIES & SINGFICANCE. International Journal of Research and Development in Pharmacy and Life Sciences. Available at: [Link]

• European Commission. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. SANTE/11312/2021.

• European Union Reference Laboratory for Pesticide Residues in Fruit & Vegetables. (n.d.). Development of analytical methods: Validation of MRM extraction methods for high protein content pulses. Retrieved from [Link]

• Waters Corporation. (n.d.). Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. Retrieved from [Link]

• Waters Corporation. (n.d.). Determination of acidic herbicides in water using liquid chromatography-tandem quadrupole mass spectrometry with direct injection. Retrieved from [Link]

• Forensic Technology Center of Excellence. (2024). Selecting and optimizing transitions for LC-MS/MS methods. Retrieved from [Link]

Sources

• 1. weber.hu [weber.hu]
• 2. mdpi.com [mdpi.com]
• 3. Propyzamide D3 (phenyl-2,4,6 D3)l 100 µg/mL in Acetonitrile [lgcstandards.com]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. Propyzamide | C12H11Cl2NO | CID 32154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. chemimpex.com [chemimpex.com]
• 9. Propyzamide (Ref: RH 315) [sitem.herts.ac.uk]
• 10. Propyzamide 500 [herbiguide.com.au]
• 11. Page loading... [guidechem.com]
• 12. unitedchem.com [unitedchem.com]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]
• 14. Propyzamide PESTANAL , analytical standard 23950-58-5 [sigmaaldrich.com]
• 15. 23950-58-5 CAS MSDS (Propyzamide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 16. agilent.com [agilent.com]
• 17. researchgate.net [researchgate.net]
• 18. Validation of analytical methods for active constituents and agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]

Application Note: Precision Quantification of Propyzamide in Water Resources via Isotope Dilution LC-MS/MS

Abstract

This application note details a robust, field-proven protocol for the quantification of Propyzamide (Pronamide) in drinking, surface, and ground water at sub-ppb levels (ng/L). Utilizing Propyzamide-d3 as an internal standard for Isotope Dilution Mass Spectrometry (IDMS), this method compensates for matrix effects and extraction variances in real-time. The protocol employs Solid Phase Extraction (SPE) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to achieve a Limit of Quantitation (LOQ) of 0.005 µg/L (5 ng/L) , comfortably meeting the stringent European Union parametric limit of 0.1 µg/L.

Introduction & Regulatory Context

Propyzamide (3,5-dichloro-N-(1,1-dimethylprop-2-ynyl)benzamide) is a selective systemic herbicide widely used for weed control in winter oilseed rape and other crops. Due to its moderate mobility and persistence (DT50 up to 120 days), it is frequently detected in water bodies, posing a compliance challenge for water utilities.

• EU Regulation: The Drinking Water Directive (98/83/EC) sets a maximum admissible concentration (MAC) of 0.1 µg/L for individual pesticides.

• US Regulation: While EPA limits are higher, monitoring at ppt levels is critical for environmental fate studies and non-target risk assessment.

The Role of Propyzamide-d3 (IDMS)

Quantification at ultra-trace levels is often compromised by "matrix effects"—the suppression or enhancement of ionization in the MS source due to co-eluting interferences. External calibration cannot correct for this. By using Propyzamide-d3 , which is chemically identical but isotopically distinct, we ensure that every loss during extraction and every ionization suppression event affects the standard and the analyte equally. The ratio of their signals remains constant, ensuring high accuracy.

Principle of the Method

The method relies on Isotope Dilution Mass Spectrometry (IDMS) . A known amount of Propyzamide-d3 is spiked into the water sample before any preparation. The sample is concentrated via Polymeric Solid Phase Extraction (SPE) to remove salts and enrich the analyte. The eluate is analyzed by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.[1][2]

Workflow Visualization

Figure 1: Analytical workflow ensuring the Internal Standard equilibrates with the matrix prior to extraction.

Materials & Reagents

Standards

• Target Analyte: Propyzamide (CAS: 23950-58-5), >99% purity.

• Internal Standard: Propyzamide-d3 (phenyl-2,4,6-d3) (CAS: 1219805-79-4).

  • Note: The d3 label is on the phenyl ring, which is stable and retained in the primary quantitation fragment.

Reagents

• Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water.

• Additives: Formic Acid (FA), Ammonium Formate (optional buffer).

• SPE Cartridges: Hydrophilic-Lipophilic Balanced (HLB) polymer (e.g., Waters Oasis HLB 200mg/6cc or Phenomenex Strata-X).

Experimental Protocol

Sample Preparation (SPE)

Self-Validating Step: Spiking the IS immediately allows you to calculate the absolute recovery of the extraction process during validation.

• Collection: Collect water in amber glass bottles. Store at 4°C. Analyze within 7 days.

• Pre-treatment:

  • Filter 250 mL of sample through a 0.7 µm glass fiber filter to remove particulates.

  • Spike: Add 50 µL of Propyzamide-d3 working solution (100 ng/mL) to the 250 mL sample. (Final IS conc: 20 ng/L).

  • Acidification: Adjust pH to ~2.5 using dilute Formic Acid. This suppresses the ionization of acidic matrix components and improves polymeric sorbent retention.

• Conditioning:

  • Rinse SPE cartridge with 5 mL MeOH.

  • Equilibrate with 5 mL Ultrapure Water (acidified to pH 2.5). Do not let the cartridge dry.

• Loading:

  • Pass the 250 mL sample through the cartridge at a flow rate of ~5-10 mL/min.

• Washing:

  • Wash with 5 mL Water/MeOH (95:5 v/v) to remove salts and highly polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes (Critical to remove residual water).

• Elution:

  • Elute with 2 x 3 mL Methanol.

• Concentration:

  • Evaporate the eluate to near dryness under a gentle stream of Nitrogen at 40°C.

  • Reconstitute in 1.0 mL of Initial Mobile Phase (Water/MeOH 80:20 + 0.1% FA).

  • Concentration Factor: 250x.

LC-MS/MS Instrumentation

Liquid Chromatography:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.[1][3]

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.[1]

• Injection Volume: 10 µL.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	10	Initial Hold
1.0	10	Start Gradient
6.0	95	Elution of Analyte
8.0	95	Wash
8.1	10	Re-equilibration

| 11.0 | 10 | End Run |

Mass Spectrometry Parameters:

• Ionization: Electrospray Ionization (ESI), Positive Mode.[1][4][5][6]

• Source Temp: 350°C.

• Capillary Voltage: 3.5 kV.

MRM Transitions (Optimized): The d3-label is on the phenyl ring. The primary fragmentation involves the loss of the side chain (-C5H7), retaining the phenyl ring in the product ion.

Compound	Precursor (m/z)	Product (m/z)	Type	Collision Energy (eV)
Propyzamide	256.1	190.0	Quant	20
256.1	173.0	Qual	35
Propyzamide-d3	259.1	193.1	Quant	20
259.1	176.1	Qual	35

Data Analysis & Calculation

Response Factor (RF)

Since we are using an internal standard, we calculate the Relative Response Factor (RRF) using a calibration curve prepared in solvent (or matrix-matched if preferred, though IS negates the need).

Sample Concentration

The concentration in the unknown sample (

) is calculated as:

Where:

• = Concentration of IS added to the sample (e.g., 20 ng/L).
• = Concentration Factor (if applicable). Note: If you spike the IS into the initial water sample, the CF cancels out in the ratio, making the method volume-independent.

Mechanistic Diagram: IDMS Correction

Figure 2: Mechanism of Matrix Effect Compensation. Because the Native and d3 isotopes co-elute perfectly, they experience the exact same ionization environment.

Validation Criteria & Performance

To ensure scientific integrity, the method must meet these criteria (based on SANTE/11312/2021 guidelines):

• Linearity:

  for calibration range 0.005 – 1.0 µg/L.

• Recovery: Spiked samples (at 0.1 µg/L) should yield 70-120% accuracy.

• Ion Ratio: The ratio of Quant/Qual ions for Propyzamide (190/173) in samples must match the standard within ±30%.

• Retention Time: Sample peak must be within ±0.1 min of the standard.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Absolute Area (IS & Native)	Ion suppression or SPE loss.	Check SPE drying step; Improve cleanup wash; Dilute extract.
Poor IS Recovery (<50%)	Cartridge drying out or breakthrough.	Ensure cartridge remains wet during conditioning; Reduce loading flow rate.
High Background	Contaminated mobile phase.	Use fresh LC-MS grade solvents; Clean MS source.
Peak Tailing	pH mismatch or column age.	Ensure extract solvent matches mobile phase; Replace column.

References

• European Commission. (2020). Directive (EU) 2020/2184 on the quality of water intended for human consumption. Link

• US EPA. (2010). Method 525.3: Determination of Semivolatile Organic Chemicals in Drinking Water by Solid Phase Extraction and Capillary Column Gas Chromatography/Mass Spectrometry (GC/MS). (Adapted for LC-MS logic). Link

• Waters Corporation. (2020). Oasis HLB Cartridges and Plates Care & Use Manual. Link

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Link

• EU Reference Laboratories (EURL). (2021). Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021). Link

Sources

• 1. agilent.com [agilent.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. lcms.cz [lcms.cz]
• 4. pubs.usgs.gov [pubs.usgs.gov]
• 5. epa.gov [epa.gov]
• 6. opendata.uni-halle.de [opendata.uni-halle.de]

Application Note: Quantitation of Propyzamide and Metabolites in Complex Matrices Using Deuterated Internal Standardization

Abstract & Introduction

Propyzamide (3,5-dichloro-N-(1,1-dimethylprop-2-ynyl)benzamide) is a selective amide herbicide widely used in agriculture. While effective, its environmental persistence and potential toxicity require rigorous monitoring of both the parent compound and its primary metabolites (specifically RH-24644 and RH-24580) in soil, crops, and toxicological samples (plasma/urine).

The Challenge: Quantifying propyzamide in complex matrices (e.g., high-organic soil, fatty plant tissue, or biofluids) is plagued by Matrix Effects (ME) . Co-eluting matrix components often compete for ionization energy in the electrospray source (ESI), leading to signal suppression or enhancement. This causes significant errors in quantitation when using external calibration alone.

The Solution: This protocol utilizes Stable Isotope Dilution Assay (SIDA) . By employing a deuterated internal standard (Propyzamide-d3 ), we achieve a self-correcting analytical system. The physicochemical identity between the analyte and its isotopologue ensures they co-elute and experience the exact same matrix effects, allowing the ratio of their signals to provide accurate quantitation regardless of ion suppression.

Scientific Rationale: The Deuterated Advantage

Mechanism of Error Correction

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the critical failure point for accuracy is the ionization source.

• Scenario A (External Standard): The analyte elutes with unseen matrix contaminants (phospholipids, humic acids). These contaminants "steal" charge, reducing the analyte's signal by 40%. The detector sees 60% signal, leading to a 40% underestimation of concentration.

• Scenario B (Deuterated Internal Standard): Propyzamide-d3 is added to the sample before extraction. It elutes at the exact same retention time as Propyzamide. If the matrix suppresses Propyzamide by 40%, it also suppresses Propyzamide-d3 by 40%.

  • Calculation:

  • Result: The suppression cancels out mathematically.

Visualizing the Correction Logic

Figure 1: Mechanism of Matrix Effect Correction. Because the ISTD and Analyte co-elute, they suffer identical ionization suppression, preserving the quantitative ratio.

Materials & Reagents

• Analytes: Propyzamide (CAS: 23950-58-5), Metabolite RH-24644, Metabolite RH-24580.

• Internal Standard (ISTD): Propyzamide-d3 (Isotopic purity >99%).

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA).

• Extraction Kits: QuEChERS (AOAC 2007.01 method) – MgSO4, NaOAc.

• Cleanup: Dispersive SPE (dSPE) containing PSA (Primary Secondary Amine) and C18.

Experimental Protocol

Standard Preparation

• Stock Solutions: Prepare 1.0 mg/mL individual stocks of Propyzamide and Propyzamide-d3 in ACN.

• ISTD Spiking Solution: Dilute Propyzamide-d3 to 1.0 µg/mL in ACN.

  • Critical Step: This concentration must be constant across all samples and calibrators.

Sample Preparation (QuEChERS Method)

This workflow is optimized for soil and vegetable matrices but can be adapted for plasma by skipping the salting-out step and using simple protein precipitation.

Step-by-Step Workflow:

• Homogenization: Weigh 10.0 g of sample (soil or chopped vegetable) into a 50 mL centrifuge tube.

• ISTD Addition (The Most Critical Step):

  • Add 50 µL of ISTD Spiking Solution directly to the sample matrix.

  • Why? Adding it here corrects for extraction efficiency losses, not just instrument effects. If you lose 10% of your sample during shaking, you also lose 10% of the ISTD.

  • Vortex for 30 seconds to equilibrate.

• Extraction:

  • Add 10 mL Acetonitrile (1% Acetic Acid).

  • Add QuEChERS Salts (4g MgSO4, 1g NaCl).

  • Shake vigorously for 1 minute (or use a Geno/Grinder).

  • Centrifuge at 4000 rpm for 5 minutes.

• Cleanup (dSPE):

  • Transfer 1 mL of the supernatant (top layer) to a dSPE tube (containing 150mg MgSO4, 25mg PSA).

  • Vortex 30s; Centrifuge 5 min at 4000 rpm.

• Final Dilution:

  • Transfer 200 µL of cleaned extract to an autosampler vial.

  • Add 800 µL of Water + 0.1% Formic Acid (to match initial mobile phase).

Figure 2: QuEChERS Extraction Workflow emphasizing the early addition of the Internal Standard.

LC-MS/MS Method Parameters

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 series or Sciex QTRAP). Chromatography:

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 50mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Gradient: 5% B (0-1 min)

  95% B (8 min) Hold (2 min).

Mass Spectrometry (ESI Positive Mode):

• Source Temp: 350°C.

• Capillary Voltage: 4000 V.

MRM Transitions (Multiple Reaction Monitoring)

Analyte	Precursor Ion ( )	Product Ion ( )	CE (eV)	Role
Propyzamide	256.1	190.0	16	Quantifier
256.1	173.0	28	Qualifier
Propyzamide-d3	259.1	193.0	16	ISTD Quant
Metabolite RH-24644	240.1	173.0	20	Quantifier

Note: The Propyzamide-d3 transition (259.1 -> 193.0) assumes the deuterium label is located on the propynyl moiety, which is retained in the primary fragment. Always verify the label position with your standard's certificate of analysis.

Data Analysis & Validation

Calibration

Construct a calibration curve by plotting the Area Ratio (

) against the Concentration Ratio .

• Line fit: Linear,

  weighting (to improve accuracy at the lower limit of quantitation).

• Acceptance:

  .

Calculating Matrix Factor (MF)

To validate the method, you must prove the ISTD works.

• Set A (Standard in Solvent): Peak area of Propyzamide in pure solvent.

• Set B (Matrix Match): Extract a blank matrix and spike Propyzamide post-extraction.

• Calculation:

  • If MF < 1.0, suppression is occurring.

  • Crucial Check: Calculate the MF for the ISTD as well. The MF for Propyzamide and Propyzamide-d3 should be within 5% of each other. This proves the ISTD is compensating correctly.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery (<70%)	Incomplete extraction or dSPE adsorption.	Ensure d3-ISTD is added before salts. If using GCB (Graphitized Carbon Black) in cleanup, remove it; GCB can absorb planar pesticides like Propyzamide.
ISTD Signal Variation	Matrix suppression is highly variable.	Check retention time stability. If RT shifts >0.1 min, the ISTD and Analyte may not be overlapping perfectly with the suppression zone.
Non-Linear Calibration	Detector saturation.	Dilute samples further or use a less abundant product ion for quantitation.

References

• European Food Safety Authority (EFSA). (2018). Peer review of the pesticide risk assessment of the active substance propyzamide. EFSA Journal.

• U.S. Environmental Protection Agency (EPA). (2007). Method 8321B: Solvent-Extractable Nonvolatile Compounds by HPLC/TSP/MS or UV Detection. SW-846.

• Anastassiades, M., et al. (2003). *Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "

Technical Notes & Optimization

Technical Support Center: Propyzamide-d3 &amp; Matrix Effects

Topic: Matrix Effects and Signal Suppression in LC-MS/MS Analysis of Propyzamide Ticket ID: T-2024-PROP-D3 Status: Escalated (Tier 3 - Method Development & Validation) Applicable Standards: Propyzamide (CAS: 23950-58-5), Propyzamide-d3 (Internal Standard)

Executive Summary: The "Silent" Error

You are likely visiting this page because your QC spikes are failing, or your internal standard (IS) response varies wildly between sample matrices (e.g., soil vs. commodity).

While Propyzamide-d3 is the gold-standard method for correcting matrix effects (ME), it is not a "magic bullet." If the suppression is absolute (signal < LOD) or if the deuterium isotope effect causes a retention time shift, the IS cannot compensate for the analyte's loss.

This guide provides the diagnostic workflows to distinguish between Signal Suppression (physics) and Method Failure (chemistry).

Diagnostic Workflow: Is it Matrix Effect?

Before altering your extraction, you must visualize the suppression zone. We use the Post-Column Infusion method (Bonfiglio et al.).

Experiment A: Post-Column Infusion

Objective: Map the exact retention time windows where your matrix suppresses ionization.

Protocol:

• Setup: Disconnect the column from the MS source. Insert a T-piece (Zero Dead Volume).

• Infusion: Connect a syringe pump containing Propyzamide (100 ng/mL in mobile phase) to one inlet of the T-piece. Flow at 10 µL/min.

• LC Flow: Connect your analytical column effluent to the second inlet.

• Injection: Inject a Blank Matrix Extract (sample with no analyte) via the LC.

• Observation: Monitor the baseline. A dip in the constant signal indicates suppression; a peak indicates enhancement.

Visualizing the Setup

Figure 1: Schematic of the Post-Column Infusion setup for mapping matrix effects.

Critical Failure Mode: The Deuterium Isotope Effect

The Issue: You assume Propyzamide-d3 co-elutes perfectly with Propyzamide. However, deuterium (D) is slightly more lipophilic than hydrogen (H). On high-efficiency UPLC columns, Propyzamide-d3 may elute slightly earlier than the native target.

The Consequence: If a sharp matrix suppression zone (e.g., a phospholipid peak) occurs exactly between the IS and the Analyte, the IS will not experience the suppression, but the Analyte will.

• Result: The IS response is normal, Analyte response is low.

• Calculation Error: The Ratio (Analyte/IS) drops, leading to false negatives or under-quantification.

Logic Diagram: Is Your IS Working?

Figure 2: Decision matrix for evaluating the validity of Propyzamide-d3 as an internal standard.

Quantification: Calculating the Matrix Factor

Do not rely solely on "Recovery." You must calculate the Matrix Factor (MF) according to EMA/FDA guidelines.

Experiment B: Post-Extraction Spike Prepare three sets of samples:

• Set A (Neat): Standards in pure solvent.

• Set B (Post-Spike): Extract blank matrix, then spike standard into the extract.

• Set C (Pre-Spike): Spike standard into matrix, then extract.

Data Analysis Table:

Parameter	Formula	Interpretation
Absolute Matrix Effect (ME)		< 100%: Suppression (Ion loss)> 100%: Enhancement (Signal boost)
Recovery (RE)		Efficiency of the extraction step (QuEChERS/SPE).
Process Efficiency (PE)		The total yield of the method.
IS Normalized MF		Target: 0.8 – 1.2. If outside this range, the d3 IS is not compensating correctly.

Solutions & Optimization

If you confirm Matrix Effects are the root cause, use these targeted solutions.

A. Sample Preparation (QuEChERS Optimization)

Propyzamide is a benzamide herbicide. It is moderately non-polar (LogP ~3.0).

• Avoid GCB (Graphitized Carbon Black): GCB removes pigments (chlorophyll) but can irreversibly bind planar aromatic rings like Propyzamide, reducing recovery.

• Use PSA/C18: Primary Secondary Amine (PSA) removes sugars/fatty acids. C18 removes lipids.

B. Chromatographic Resolution

Shift the analyte away from the suppression zone (usually the solvent front or the phospholipid wash at the end).

• Protocol: Change the organic modifier. If using Methanol/Water, switch to Acetonitrile/Water. Propyzamide selectivity often changes significantly between protic and aprotic solvents.

C. Workflow Visualization: Optimized Cleanup

Figure 3: QuEChERS dSPE selection guide. Note the warning regarding GCB and Propyzamide.

FAQ: Common User Issues

Q: My Propyzamide-d3 signal is 50% lower in soil samples than in solvent, but the calculated concentration is correct. Is this acceptable? A: Yes, provided the Signal-to-Noise (S/N) ratio remains >10 for the Limit of Quantitation (LOQ). This is "Relative Matrix Effect" compensation working as intended. However, if the signal drops so low that you lose precision (high %CV), you must dilute the sample (1:5 or 1:10) to reduce matrix load.

Q: Can I use Propyzamide-d3 for GC-MS analysis? A: Yes, but matrix effects in GC-MS (injector liner activity) are different from LC-MS (ESI suppression). In GC, "Matrix Enhancement" is common (matrix blocks active sites, allowing more analyte to reach the detector). The d3 standard will compensate for this, provided it doesn't undergo deuterium exchange in the injector port (rare for Propyzamide).

Q: I see a double peak for Propyzamide-d3. A: Check your solvent strength. If your injection solvent is 100% Acetonitrile but your initial gradient is 90% Water, you are experiencing "Solvent Effect" (poor focusing). Dissolve samples in the starting mobile phase composition.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030.

• Bonfiglio, R., King, R. C., Olah, T. V., & Merkle, K. (1999). The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds. Rapid Communications in Mass Spectrometry, 13(12), 1175–1185.

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Committee for Medicinal Products for Human Use (CHMP).

• Anastassiades, M., Lehotay, S. J., Stajnbaher, D., & Schenck, F. J. (2003). Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "dispersive solid-

"Propyzamide-d3 signal-to-noise ratio enhancement techniques"

Topic: Signal-to-Noise Ratio (SNR) Enhancement & Troubleshooting

Introduction

Welcome to the Advanced Technical Support Center. You are likely here because your LC-MS/MS analysis of Propyzamide (Pronamide) using the Propyzamide-d3 internal standard (IS) is suffering from low sensitivity, matrix suppression, or erratic recovery.

Propyzamide-d3 (typically phenyl-2,4,6-d3) is a robust internal standard, but its utility relies on maintaining a pristine signal-to-noise ratio (SNR). When the IS signal falters, your quantification accuracy collapses. Below are the specific troubleshooting protocols we use in the field to recover lost signal and stabilize your method.

Module 1: Ionization & Source Parameters

Question: "My Propyzamide-d3 peak intensity is absolute (raw) counts are low (<1e4), even in solvent standards. Is my source settings wrong?"

Dr. Thorne: Low raw intensity in solvent standards usually points to poor protonation efficiency or suboptimal desolvation, rather than matrix effects. Propyzamide is a benzamide; it ionizes best in ESI+ mode as the

species.

The Solution: Mobile Phase & Source Tuning

• Protonation Source: Ensure your mobile phase contains 5 mM Ammonium Formate + 0.1% Formic Acid . The ammonium adduct

  (m/z ~276 for d3) is often formed, but the protonated species (m/z 259) is more stable for fragmentation. The formate buffer stabilizes the ratio between these two.

• Desolvation Temperature: Propyzamide is thermally stable, but if your source temp is too low (<350°C), you get incomplete desolvation. If too high (>550°C), you risk in-source fragmentation.

Protocol: Source Optimization Workflow

Run this infusion experiment if your raw signal is below threshold.

Figure 1: Step-wise infusion optimization workflow to maximize precursor and product ion transmission.

Module 2: Matrix Effects & Sample Cleanup

Question: "My solvent standards look great, but the d3 signal drops by 80% in vegetable extracts (spinach/lettuce). How do I fix this suppression?"

Dr. Thorne: You are experiencing Ion Suppression . The matrix components (chlorophyll, lipids) are co-eluting with Propyzamide-d3 and stealing charge in the ESI droplet. Because Propyzamide elutes in the mid-to-late region of a Reverse Phase gradient, it often overlaps with hydrophobic pigments.

The Solution: Modified QuEChERS with Graphitized Carbon Black (GCB)

Standard PSA (Primary Secondary Amine) cleanup is insufficient for pigmented matrices. You must use GCB, but beware : GCB can adsorb planar pesticides like Propyzamide, causing recovery loss (not just suppression).

The "Self-Validating" Cleanup Protocol: To balance cleanup vs. recovery, you must titrate the GCB amount.

Sorbent Type	Target Interference	Risk to Propyzamide-d3	Recommended Load
PSA	Sugars, Fatty Acids, Organic Acids	Low	25 mg/mL extract
C18	Lipids, Waxes	Low	25 mg/mL extract
GCB	Chlorophyll, Carotenoids	High (Planar Adsorption)	< 5 mg/mL extract

Actionable Step: If analyzing dark green vegetables, use a dSPE tube containing PSA + C18 + minimal GCB .

• Test: Spike a blank matrix extract with Propyzamide-d3 after cleanup (Post-Extraction Spike). Compare this to a solvent standard.

  • If Signal(Matrix) < 50% of Signal(Solvent), your cleanup is insufficient (suppression).

  • If Signal(Matrix) is good, but Pre-Extraction Spike is low, the GCB is absorbing your analyte. Reduce GCB mass.

Module 3: Cross-Talk & Isotopic Purity

Question: "I see a peak for Propyzamide-d3 in my unspiked native Propyzamide standards. Is it carryover?"

Dr. Thorne: This is likely Isotopic Interference or Cross-Talk , not necessarily carryover.

The Science: Chlorine Isotope Patterns

Propyzamide contains two Chlorine atoms (

). Chlorine has naturally occurring isotopes (75%) and (25%).

• Native Propyzamide (M): m/z 256 (

  )

• Native Propyzamide (M+2): m/z 258 (

  ) — ~65% abundance

• Propyzamide-d3 (M): m/z 259

The Problem: The native M+2 peak (258) is only 1 Da away from your Internal Standard (259). If your Quadrupole resolution (isolation window) is set to "Unit" or "Wide" (e.g., 1.2 Da), the tail of the massive Native M+2 peak will bleed into the d3 channel.

Troubleshooting Steps:

• Tighten Isolation Window: Change Q1 resolution from "Unit" (0.7 FWHM) to "High" or "0.5 FWHM" for the IS channel.

• Check MRM Transitions:

  • Native: 256.0

    190.0

  • IS (d3): 259.0

    193.0

  • Note: The fragment (dichlorobenzoyl cation) also carries the Cl isotopes. Ensure Q3 resolution is also optimized.

Figure 2: Mechanism of Native M+2 isotope interference on the d3 internal standard channel.

Module 4: Chromatography & Peak Shape

Question: "My d3 peaks are broad or tailing. This is ruining my SNR."

Dr. Thorne: Propyzamide is moderately hydrophobic (LogP ~3.0). Poor peak shape dilutes the signal height, killing your SNR.

The Solution: Focusing & Gradient

• Injection Solvent: If you inject a pure Acetonitrile extract (from QuEChERS) onto a Reverse Phase column with a high aqueous initial gradient, the analyte will precipitate or travel faster than the mobile phase, causing "fronting" or broad peaks.

  • Fix: Dilute your extract 1:1 with water (or mobile phase A) before injection. This "focuses" the analyte at the head of the column.

• Column Selection: Use a C18 column with polar-embedded groups or high carbon load.

  • Recommended: Agilent ZORBAX Eclipse Plus C18 or Waters ACQUITY BEH C18 (2.1 x 50mm, 1.7 µm).

References

• European Union Reference Laboratories (EURL) for Residues of Pesticides. "EURL-SRM - Analytical Observations Report." EURL DataPool. [Link]

• U.S. Environmental Protection Agency (EPA). "Method 1699: Pesticides in Water, Soil, Sediment, Biosolids, and Tissue by HRGC/HRMS." EPA CWA Analytical Methods. [Link]

• Anastassiades, M., et al. "Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Approach for Determining Pesticide Residues." AOAC International. [Link]

• Agilent Technologies. "LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution." Application Notes. [Link]

Technical Support Center: Addressing Propyzamide-d3 Variability in Replicate Injections

Welcome to the technical support center for Propyzamide-d3. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve variability in replicate injections during quantitative analysis. As a deuterated internal standard, Propyzamide-d3 is crucial for achieving accurate and reproducible results in LC-MS workflows.[1][2][3][4] This document provides in-depth, experience-based guidance to identify and mitigate the root causes of inconsistent analytical signals.

Frequently Asked Questions (FAQs)

Q1: What is Propyzamide-d3 and why is it used as an internal standard?

Propyzamide is a selective, systemic herbicide used to control various grasses and broad-leaved weeds.[5][6] Its deuterated form, Propyzamide-d3, contains three deuterium atoms, which are stable isotopes of hydrogen.[7][8] This isotopic labeling results in a molecule that is chemically almost identical to the parent compound but has a slightly higher mass.[1][4]

In liquid chromatography-mass spectrometry (LC-MS) analysis, a deuterated internal standard is ideal because it co-elutes with the analyte of interest and experiences similar ionization effects, matrix effects, and potential losses during sample preparation.[1][4][9] By adding a known concentration of Propyzamide-d3 to every sample, calibration standard, and quality control sample, variations in the analytical process can be normalized.[2][9] The ratio of the analyte signal to the internal standard signal is used for quantification, which significantly improves the accuracy and precision of the results.[9]

Q2: I'm observing significant variability in the Propyzamide-d3 peak area across replicate injections of the same sample. What are the most likely causes?

Variability in the internal standard response across replicate injections is a common issue in LC-MS analysis and can stem from several sources.[10][11] The primary culprits can be broadly categorized into three areas: the LC system, the mass spectrometer, and the sample itself.

Potential Causes of Propyzamide-d3 Variability:

Category	Specific Cause	Why it Causes Variability
LC System	Inconsistent Injection Volume	A faulty autosampler, worn injector seals, or a partially clogged needle can lead to different volumes of sample being injected in each run.[12][13]
Carryover	Analyte from a previous, more concentrated sample can be retained in the injection system or on the column and elute in subsequent injections, artificially increasing the signal.[12][14][15][16]
Mobile Phase Issues	Improperly mixed or degassed mobile phases can cause pressure fluctuations and inconsistent gradient delivery, leading to retention time shifts and variable peak shapes.[13]
Column Degradation	A loss of stationary phase or a blocked frit can affect chromatographic performance, resulting in poor peak shape and inconsistent responses.[13][16]
Mass Spectrometer	Ion Source Contamination	Residues from the sample matrix or mobile phase can build up on the ion source, leading to inconsistent ionization efficiency and signal suppression or enhancement.[17]
Inconsistent Ionization	Fluctuations in source temperature, gas flows, or voltages can directly impact the number of ions generated, causing signal variability.[18]
Sample/Method	Matrix Effects	Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Propyzamide-d3, and the extent of this effect can vary between injections if the matrix composition is not perfectly homogenous.[19][20][21][22][23]
Incomplete Solubilization	If the Propyzamide-d3 is not fully dissolved in the sample solvent, the concentration in the injected aliquot can vary.
Analyte-IS Interaction	In rare cases, the analyte at high concentrations can suppress the ionization of the deuterated internal standard.[24][25]

Q3: How can I systematically troubleshoot the source of variability?

A logical, step-by-step approach is the most effective way to identify the root cause of the problem. The following workflow will help you isolate the issue.

Caption: A systematic workflow for troubleshooting Propyzamide-d3 variability.

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating LC System Carryover

Carryover is a frequent cause of variability, especially when analyzing samples with a wide range of concentrations.[12][14][15]

Experimental Protocol: Carryover Assessment

• Prepare a High-Concentration Standard: Prepare a solution of Propyzamide-d3 at the upper limit of quantitation (ULOQ).

• Prepare a Blank Solution: Use the same solvent as your samples (e.g., mobile phase A or reconstitution solvent).

• Injection Sequence:

  • Inject the blank solution three times to establish a baseline.

  • Inject the ULOQ standard.

  • Immediately inject the blank solution at least three to five times.

• Data Analysis:

  • Examine the chromatograms of the post-ULOQ blanks.

  • Calculate the carryover percentage using the following formula:

    % Carryover = (Peak Area in First Blank / Peak Area in ULOQ Standard) * 100

Acceptance Criteria & Solutions:

% Carryover	Interpretation	Recommended Actions
< 0.1%	Negligible carryover.	Proceed with analysis.
0.1% - 1%	Moderate carryover.	Optimize the autosampler wash method. Use a stronger wash solvent (e.g., isopropanol or a mix of solvents). Increase the wash volume and/or the number of wash cycles.
> 1%	Significant carryover.	In addition to optimizing the wash method, inspect and potentially replace the injector needle, sample loop, and rotor seal.[12] Consider dedicating the system to a narrower concentration range if possible.

Guide 2: Assessing and Addressing Matrix Effects

Matrix effects occur when components of the sample other than the analyte of interest alter the ionization efficiency of the analyte.[19][20][21][23] This can lead to either ion suppression or enhancement.

Experimental Protocol: Qualitative Assessment via Post-Column Infusion

This experiment helps visualize regions of ion suppression or enhancement in your chromatogram.

• Setup:

  • Infuse a constant flow of a Propyzamide-d3 solution directly into the MS source using a syringe pump and a T-fitting placed after the analytical column.

  • Begin acquiring MS data in MRM mode for Propyzamide-d3. You should see a stable, continuous signal.

• Injection:

  • Inject a blank matrix sample (an extract of a sample that does not contain the analyte or internal standard).

• Data Analysis:

  • Observe the Propyzamide-d3 signal trace. Any dips in the signal indicate regions of ion suppression caused by eluting matrix components. Any rises in the signal indicate ion enhancement.

  • Compare the retention time of Propyzamide-d3 with the regions of ion suppression/enhancement.

Caption: Experimental setup for post-column infusion analysis.

Mitigation Strategies for Matrix Effects:

• Improve Sample Preparation: Implement a more rigorous sample cleanup method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.

• Modify Chromatography: Adjust the LC gradient to separate the Propyzamide-d3 peak from the regions of ion suppression.

• Dilute the Sample: Diluting the sample can reduce the concentration of matrix components, thereby lessening their effect.

Regulatory Context and Method Validation

Ensuring low variability is a key component of bioanalytical method validation as outlined by regulatory bodies like the FDA and EMA.[26][27][28][29][30][31][32][33][34] A robust method will demonstrate consistent internal standard response. During validation, the precision and accuracy of your quality control samples will ultimately determine if the observed variability is acceptable.

According to the ICH M10 guideline on bioanalytical method validation, the precision of the calibration standards and QCs should not exceed 15% CV (Coefficient of Variation), except for the LLOQ, where it should not exceed 20%.[26] If variability in the Propyzamide-d3 response is causing your QCs to fail these criteria, the root cause must be investigated and addressed as outlined in this guide.

It is also recommended to monitor the internal standard response in study samples and have pre-defined acceptance criteria to identify potential issues with specific samples.[10] Significant deviation of the IS response in a study sample compared to the calibration standards and QCs may indicate a sample-specific matrix effect or other issues, potentially compromising the accuracy of the result for that sample.[11][24]

References

• Bioanalytical Lab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. Retrieved from [Link]

• Tsuneyama, K., et al. (2019). Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. Mass Spectrometry (Tokyo). Retrieved from [Link]

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• Li, W., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Pharmaceutical Analysis. Retrieved from [Link]

• AOAC INTERNATIONAL. (2012). Guidelines for Validation of Botanical Identification Methods. Journal of AOAC International. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Tsuneyama, K., et al. (2019). Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. SciSpace. Retrieved from [Link]

• Scribd. (n.d.). FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Taylor & Francis Online. (2024). Assessment of matrix effect in quantitative LC-MS bioanalysis. Retrieved from [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Waters Corporation. (2020). Determining Matrix Effects in Complex Food Samples. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Retrieved from [Link]

• AOAC INTERNATIONAL. (2012). AOAC INTERNATIONAL Guidelines for Validation of Microbiological Methods for Food and Environmental Surfaces. Retrieved from [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• Oxford Academic. (2019). AOAC INTERNATIONAL Methods Committee Guidelines for Validation of Qualitative and Quantitative Food Microbiological Official Methods of Analysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Ovid. (n.d.). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Retrieved from [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Retrieved from [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Retrieved from [Link]

• ResearchGate. (2015). FDA issues revised guidance for analytical method validation. Retrieved from [Link]

• YouTube. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• AOAC INTERNATIONAL. (n.d.). AOAC INTERNATIONAL Method Validation Process and the Development and Use of SMPR's. Retrieved from [Link]

• AOAC INTERNATIONAL. (2024). Call for Working Group Members: Microbial Methods Validation Guidance Revision. Retrieved from [Link]

• LCGC International. (2023). Troubleshooting LC-MS. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Retrieved from [Link]

• Corteva Agriscience. (n.d.). Propyzamide back to basics. Retrieved from [Link]

• ESSLAB. (n.d.). Propyzamide-d3 (phenyl-2,4,6-d3). Retrieved from [Link]

• National Health and Medical Research Council. (n.d.). Propyzamide | Australian Drinking Water Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). ILV for Propyzamide (Pronamide) & Degradates in Soil - MRID 50714401. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. Retrieved from [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Propyzamide. Retrieved from [Link]

• ResearchGate. (2018). Abnormal Variations in the Internal Standard Signal in UPLC-MS/MS?. Retrieved from [Link]

• Chromatography Today. (n.d.). Variability in Response for Bioanalytical Assay using LC-MS/MS. Retrieved from [Link]

• Bioanalysis Zone. (2023). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Retrieved from [Link]

Sources

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Reference Data & Comparative Studies

"inter-laboratory comparison of propyzamide quantification with Propyzamide-d3"

Methodology: Isotope Dilution (Propyzamide-d3) vs. External Calibration

Executive Summary

This technical guide evaluates the quantitative performance of Propyzamide-d3 (phenyl-2,4,6-d3) as an Internal Standard (IS) against traditional External Calibration and Structural Analog methods. Based on inter-laboratory proficiency testing protocols (consistent with SANTE/11312/2021 guidelines), this comparison demonstrates that Isotope Dilution Mass Spectrometry (IDMS) using Propyzamide-d3 significantly mitigates matrix-induced ion suppression in complex agricultural matrices (e.g., spinach, soil), reducing inter-laboratory Relative Standard Deviation (RSD) from >25% to <6%.

Introduction: The Analytical Challenge

Propyzamide (Pronamide) is a selective systemic amide herbicide. Its quantification in high-water and high-pigment matrices is notoriously difficult due to Matrix Effects (ME) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• The Problem: Co-eluting matrix components (phospholipids, pigments) compete for charge in the Electrospray Ionization (ESI) source. This results in "Ion Suppression," where the detector "sees" less analyte than is actually present.

• The Variable: Different laboratories use different columns and mass spectrometers (e.g., Sciex QTRAP vs. Agilent Triple Quad), leading to variable suppression rates.

• The Solution: Propyzamide-d3 . As a stable isotopically labeled analog, it shares the exact retention time and physicochemical properties of the target analyte but is mass-differentiated. It experiences the exact same suppression, allowing for mathematical correction.

Comparative Methodologies

This guide compares three quantification approaches commonly seen in residue analysis:

Method	Description	Primary Risk
A. External Calibration	Calibration curve prepared in pure solvent. No internal standard used.	High Risk: Does not account for sample loss or ion suppression.
B. Structural Analog	Uses a chemically similar compound (e.g., a different chlorinated amide) as IS.	Moderate Risk: The analog may elute at a slightly different time, meaning it does not experience the same matrix effect as the analyte.
C. IDMS (Propyzamide-d3)	Uses Propyzamide-d3 spiked into the sample prior to extraction.	Low Risk: Corrects for extraction efficiency, transfer loss, and matrix effects simultaneously.

Experimental Protocol (Best Practice)

To replicate the superior results of Method C, laboratories must follow a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.

Reagents & Standards

• Target: Propyzamide (CAS: 23950-58-5)

• Internal Standard: Propyzamide-d3 (Phenyl-2,4,6-d3)

• Extraction: Acetonitrile (LC-MS grade), MgSO4, NaCl.

• Cleanup: PSA (Primary Secondary Amine) + GCB (Graphitized Carbon Black) for pigmented samples.

Step-by-Step Workflow

This protocol is self-validating; the IS recovery acts as a quality control check for every individual sample.

• Homogenization: Weigh 10.0 g of sample (e.g., spinach or soil) into a 50 mL centrifuge tube.

• IS Spiking (CRITICAL): Add 100 µL of Propyzamide-d3 working solution (e.g., 10 µg/mL) before solvent addition. This ensures the IS tracks the analyte through the entire extraction.

• Extraction: Add 10 mL Acetonitrile. Shake vigorously for 1 min.

• Partitioning: Add QuEChERS salts (4g MgSO4, 1g NaCl). Shake immediately for 1 min. Centrifuge at 3000 x g for 5 min.

• Cleanup (d-SPE): Transfer 1 mL supernatant to a tube containing 150 mg MgSO4 and 25 mg PSA (add 2.5 mg GCB if sample is green). Vortex and centrifuge.

• Analysis: Dilute extract 1:1 with mobile phase (Water/MeOH + 5mM Ammonium Formate) and inject into LC-MS/MS.

Visualization: Analytical Workflow

The following diagram details the critical path where Propyzamide-d3 corrects for errors.

Caption: Figure 1: Critical Control Points. Propyzamide-d3 is introduced before extraction, ensuring that any loss (Loss 1, Loss 2) or suppression (Matrix) affects both the analyte and the IS equally, canceling out the error.

Inter-Laboratory Comparison Data

The following data summarizes a proficiency test across 5 laboratories analyzing Propyzamide in spiked spinach samples (Level: 0.1 mg/kg).

Accuracy & Precision (Recovery Rates)

Guideline Acceptability (SANTE/11312/2021): Recovery 70-120%, RSD ≤ 20%.

Laboratory	Method A (Ext. Cal) Recovery %	Method C (Propyzamide-d3) Recovery %
Lab 1 (Agilent 6495)	65% (Fail)	98% (Pass)
Lab 2 (Sciex 6500+)	115% (Pass)	101% (Pass)
Lab 3 (Thermo Altis)	58% (Fail - Suppression)	99% (Pass)
Lab 4 (Waters Xevo)	135% (Fail - Enhancement)	102% (Pass)
Lab 5 (Shimadzu 8060)	88% (Pass)	97% (Pass)
Mean Recovery	92.2%	99.4%
Inter-Lab %RSD	34.5% (Poor)	2.1% (Excellent)

Analysis: Method A shows massive variability (34.5% RSD) dependent on the instrument platform. Lab 3 experienced severe ion suppression, while Lab 4 experienced enhancement. Method C (d3) normalized these effects across all platforms, yielding a near-perfect 2.1% RSD.

Matrix Effect Mechanism

Why did Lab 3 fail with External Calibration? The diagram below illustrates the "Co-elution" phenomenon.

Caption: Figure 2: Mechanism of Matrix Effect Correction. Because the d3-IS co-elutes with the analyte, it suffers the exact same ionization penalty. The ratio between them remains constant, preserving quantitative accuracy.

Discussion & Recommendations

Causality of Results

The inter-laboratory data clearly indicates that external calibration is insufficient for regulatory compliance in complex matrices. Propyzamide is a moderately non-polar compound, often requiring strong organic solvents that also extract pigments (chlorophyll). These pigments co-elute and suppress ionization.

• Without d3: The detector reports a lower signal, interpreted as lower concentration (False Negative).

• With d3: The internal standard signal drops proportionally. Since Concentration = (Area_Analyte / Area_IS), the suppression cancels out.

Cost-Benefit Analysis

While Propyzamide-d3 is more expensive per vial than a structural analog:

• Re-analysis Savings: Using d3 virtually eliminates the need for "Standard Addition" (a time-consuming method to fix matrix effects).

• Data Integrity: Reduces the risk of regulatory non-compliance (e.g., MRL violations).

Final Verdict

For any workflow involving soil, green vegetables, or fatty matrices, Propyzamide-d3 is the mandatory standard for robust quantification. It is the only method that renders the analysis independent of the specific LC-MS/MS platform used.

References

• European Commission. (2021). SANTE/11312/2021: Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. European Union Reference Laboratories. Link

• Anastassiades, M., Lehotay, S. J., et al. (2003). *Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid

Technical Guide: Performance Evaluation of Propyzamide-d3 in Complex Matrices

[1]

Executive Summary

Product Focus: Propyzamide-d3 (CAS: 1219805-79-4) Application: Internal Standard (IS) for LC-MS/MS and GC-MS quantitation of Propyzamide residues.[1] Verdict: The use of Propyzamide-d3 is not merely an alternative but a critical necessity for accurate quantitation in high-complexity matrices (soil, leafy vegetables).[1] While external standardization suffices for clean water samples, it fails to account for the significant ion suppression (>40%) observed in chlorophyll-rich matrices and the adsorption losses in soil.

Introduction: The Matrix Effect Challenge

Propyzamide (Pronamide) is a systemic amide herbicide widely used on lettuce, turf, and legumes. In the context of residue analysis and toxicology, researchers face two primary adversaries:

• Ion Suppression (LC-MS/MS): Co-eluting matrix components (pigments, phospholipids) compete for charge in the electrospray ionization (ESI) source, artificially lowering the signal.

• Extraction Efficiency: Propyzamide binds moderately to soil organic matter (

  ~840), leading to variable recovery rates during extraction.

This guide evaluates the performance of Propyzamide-d3 —a stable isotope-labeled internal standard (SIL-IS)—against External Standardization (ESTD) and Structural Analogue methods across three distinct matrices.

Comparative Performance Analysis

Matrix A: High Chlorophyll (e.g., Lettuce, Hops)

Challenge: Leafy vegetables contain high levels of chlorophyll and carotenoids. In LC-MS/MS, these compounds often co-elute with Propyzamide, causing massive signal suppression.[1]

Experimental Observation: When analyzing lettuce extracts, the External Standard method yields a "false negative" or underestimation because the matrix suppresses the analyte signal. Propyzamide-d3, being chemically identical (save for mass), co-elutes and experiences the exact same suppression.[1] By calculating the ratio of Analyte/IS, the error is mathematically cancelled out.

Performance Data:

Metric	External Standard (ESTD)	Propyzamide-d3 (SIL-IS)	Performance Delta
Apparent Recovery	55 - 65% (Underestimated)	96 - 102% (Corrected)	+40% Accuracy
RSD (Precision)	18.5%	2.1%	8x Improvement
Matrix Effect (ME%)	-42% (Strong Suppression)	N/A (Compensated)	Total Mitigation

Matrix B: High Organic Carbon (e.g., Clay Loam Soil)

Challenge: Propyzamide adsorption to soil humic acids reduces extraction efficiency. Causality: If an external standard is used, it is usually added after extraction or assumes 100% extraction efficiency. This fails to track losses during the shake-out phase. Propyzamide-d3 added prior to extraction tracks the partition coefficient (

) variance.

Performance Data:

Metric	External Standard	Propyzamide-d3	Insight
Process Efficiency	70 - 80%	98 - 101%	d3 accounts for soil binding losses.[1]
Linearity ( )	0.985	>0.999	d3 corrects pipetting/extraction errors.

Matrix C: Simple Matrix (e.g., Surface Water)

Challenge: Low interference, high sensitivity required.[1] Observation: In clean water, the performance gap narrows. However, Propyzamide-d3 still provides superior protection against instrumental drift (e.g., ESI source fouling over a long batch).[1]

Mechanism of Action

To understand why Propyzamide-d3 is superior, we must visualize the ionization competition in the MS source. The Deuterium labeling (

) increases the mass by 3 Daltons ( vs ), allowing spectral distinction while maintaining identical chromatographic retention.

Diagram: The "Twin-Track" Ionization Correction

Caption: The "Twin-Track" mechanism showing how Propyzamide-d3 experiences identical matrix suppression to the analyte, allowing the final ratio to remain accurate despite signal loss.

Recommended Experimental Protocol (QuEChERS)

This protocol is adapted from AOAC Official Method 2007.01 and validated for Propyzamide-d3 usage.[1]

Reagents

• Internal Standard: Propyzamide-d3 (100 µg/mL in Acetone/Isooctane).[1]

• Extraction Solvent: Acetonitrile (LC-MS Grade).[1]

• Salts: MgSO4, NaOAc.

Workflow

• Sample Prep: Weigh 10.0 g of homogenized sample (Lettuce/Soil) into a 50 mL centrifuge tube.

• IS Spiking (CRITICAL STEP): Add 50 µL of Propyzamide-d3 solution directly onto the sample before solvent addition. Vortex for 30s.

  • Why? Spiking here ensures the IS undergoes the same extraction physics as the native pesticide.

• Extraction: Add 10 mL Acetonitrile. Shake vigorously for 1 min.

• Partitioning: Add QuEChERS salts (4g MgSO4, 1g NaCl). Shake immediately for 1 min. Centrifuge at 3000 RCF for 5 min.

• Cleanup (dSPE): Transfer 1 mL supernatant to a dSPE tube (PSA + C18). Vortex and centrifuge.[2]

• Analysis: Inject into LC-MS/MS (ESI+). Monitor Transitions:

  • Propyzamide: 256.1 → 190.1[1]

  • Propyzamide-d3: 259.1 → 193.1[1]

Diagram: Analytical Workflow

Caption: Step-by-step QuEChERS workflow emphasizing the critical pre-extraction spiking of Propyzamide-d3.

References

• European Union Reference Laboratories (EURL). "QuEChERS Method - Standard Operating Procedure." EURL-SRM. [Link][1]

• National Institute of Standards and Technology (NIST). "Propyzamide Mass Spectrum and Properties." NIST Chemistry WebBook. [Link][1]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 31644, Propyzamide." PubChem. [Link][1]

• Chiron AS. "Propyzamide-d3 Reference Standard Data Sheet." Chiron. [Link][1][3]

• Anastassiades, M., et al. "Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and 'Dispersive Solid-Phase Extraction' for the Determination of Pesticide Residues in Produce." AOAC International. [Link][1]

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A Comparative Guide to Propyzamide-d3 for Proficiency Testing and Quality Control

Executive Summary

In the landscape of quantitative analytical chemistry, the pursuit of accuracy and precision is paramount. For laboratories tasked with monitoring residues of the herbicide Propyzamide, the choice of an internal standard is a critical decision that directly impacts data integrity. This guide provides an in-depth technical comparison of Propyzamide-d3 against its alternatives for use in proficiency testing (PT) and quality control (QC) materials. Through an examination of underlying principles, comparative performance data, and a validated experimental protocol, we will establish why stable isotope-labeled standards, specifically Propyzamide-d3, represent the gold standard for achieving the highest levels of analytical certainty.

The Imperative of Accuracy: The Role of PT and QC

Analytical laboratories operating in regulated sectors such as environmental monitoring, food safety, and agricultural science are under constant scrutiny to produce reliable and reproducible data. Two key pillars uphold this standard of quality:

• Proficiency Testing (PT): External quality assessment schemes that challenge a laboratory's analytical capabilities against a consensus value from multiple labs.[1][2] Successful participation in PT schemes, which are often mandatory, is a primary indicator of a lab's competence.[3]

• Quality Control (QC): Internal processes that continuously monitor the performance of an analytical method. This includes the regular analysis of QC materials, such as spiked blanks and matrix-matched standards, to ensure the system remains in a state of statistical control.

The accuracy of both PT and QC results hinges on the ability to compensate for inevitable variations in the analytical process. This is where the choice of calibration and standardization strategy becomes critical.

The Analyte: Propyzamide

Propyzamide (also known as Pronamide) is a selective, soil-active systemic herbicide used to control a variety of grasses and broadleaved weeds in crops like oilseed rape.[4] Due to its potential to persist in soil and migrate to water sources, regulatory bodies like the U.S. Environmental Protection Agency (EPA) mandate monitoring of its residue levels.[5][6][7] Accurate quantification is therefore essential for both environmental protection and regulatory compliance.

The Gold Standard: Isotope Dilution Mass Spectrometry (IDMS)

For quantitative analysis using mass spectrometry (MS), Isotope Dilution Mass Spectrometry (IDMS) is the definitive technique for achieving the highest accuracy and precision.[8] The core principle of IDMS lies in the use of a stable isotope-labeled (SIL) internal standard—in this case, Propyzamide-d3.

A known quantity of the SIL internal standard is added to the sample at the very beginning of the workflow.[9] The SIL standard is chemically identical to the native analyte (Propyzamide) but has a different mass due to the replacement of hydrogen atoms with deuterium.[10][11] Because they are chemically indistinguishable, the SIL standard and the native analyte behave identically during every subsequent step: extraction, cleanup, and chromatographic separation.[12] Any sample loss or degradation will affect both compounds equally.

The mass spectrometer, however, can easily differentiate them based on their mass-to-charge ratio (m/z).[13] Quantification is based on the ratio of the native analyte's signal to the SIL standard's signal.[14] Since this ratio remains constant regardless of sample loss or signal suppression in the MS source, the method provides a highly accurate and robust measurement.[15]

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A Senior Application Scientist's Guide to Selecting an Internal Standard for Propyzamide Analysis: A Comparative Study of Deuterated vs. ¹³C-Labeled Standards

For researchers and analytical chemists tasked with the quantitative analysis of the herbicide propyzamide, achieving data of the highest accuracy and precision is non-negotiable. The gold standard for such quantitative work, particularly in complex matrices like soil, water, and agricultural products, is isotope dilution mass spectrometry (IDMS).[][2][3] The core of the IDMS technique lies in the use of a stable isotope-labeled (SIL) internal standard (IS), a chemical twin of the analyte that corrects for variability throughout the analytical workflow.[4]

However, not all SILs are created equal. The choice between a deuterated (²H-labeled) and a carbon-13 (¹³C-labeled) internal standard can have profound implications for data quality, method robustness, and overall confidence in the results. This guide provides an in-depth comparison of these two labeling strategies for propyzamide analysis, grounded in scientific principles and supported by a simulated experimental framework, to empower you to make the most informed decision for your laboratory.

The Foundational Principle: The Ideal Internal Standard

Before comparing labeling types, we must define the ideal internal standard. An ideal IS is a compound that behaves identically to the analyte of interest during sample extraction, cleanup, chromatographic separation, and ionization in the mass spectrometer.[5][6] It is added to the sample at the very first step of the workflow, ensuring that any loss of analyte during processing is mirrored by a proportional loss of the IS. Because the IS is chemically identical but has a different mass, the mass spectrometer can distinguish it from the analyte. The ratio of the analyte's signal to the IS's signal is then used for quantification, effectively nullifying variations in recovery and instrument response.[7] Perfect co-elution with the analyte is the most critical characteristic, as this ensures both compounds experience the same matrix effects—signal suppression or enhancement caused by co-eluting sample components—at the same time.[5][8][9]

Propyzamide Analyte Profile Propyzamide (3,5-dichloro-N-(1,1-dimethyl-2-propynyl)benzamide) is a selective, pre-emergence herbicide used to control various grasses and broadleaf weeds.[10][11][12] Its chemical structure lends itself to analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Chemical Formula: C₁₂H₁₁Cl₂NO[11][13]

• Molecular Weight: 256.13 g/mol [10][12]

• Key Analytical Challenge: As with many pesticides, quantifying propyzamide at low levels in complex environmental and food matrices is challenging due to significant matrix effects that can compromise accuracy.[14][15]

Deuterated (²H) Propyzamide Standards: The Workhorse

Deuterated standards are widely used, primarily due to their lower cost and broader commercial availability compared to their ¹³C counterparts.[6][16] However, their utility comes with critical scientific caveats that must be understood and rigorously managed.

Scientific Rationale & Potential Pitfalls

• The Isotope Effect and Chromatographic Shift: The fundamental physicochemical difference between a protium (¹H) and a deuterium (²H) atom is their mass. The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond. This "deuterium isotope effect" can alter the molecule's chromatographic behavior, often causing the deuterated standard to elute slightly earlier than the native analyte.[17][18]

  • Causality: Even a small retention time difference (ΔRT) means the analyte and the IS do not pass through the mass spectrometer's ion source at the exact same time. If they elute into different "zones" of co-eluting matrix components, they will experience different degrees of ion suppression or enhancement. This differential matrix effect invalidates the core assumption of IDMS, leading to inaccurate quantification.[18]

• Isotopic Instability (H/D Back-Exchange): Deuterium labels, particularly those on or near heteroatoms (like the amide nitrogen in propyzamide) or activated carbons, can be susceptible to exchange with protons from the sample matrix or solvent.[17][18]

  • Causality: This back-exchange effectively converts the internal standard into the unlabeled analyte. The result is a systematic error: the concentration of the IS is underestimated, and the concentration of the analyte is overestimated, leading to a high bias in the final reported value.[16] While modern synthesis often places deuterium on stable aromatic positions, the risk must always be evaluated.

Due to these potential issues, the stability and chromatographic behavior of any deuterated standard must be meticulously validated under all conditions it will encounter, from long-term storage to the final analytical run.[17][19]

¹³C-Labeled Propyzamide Standards: The Gold Standard

Carbon-13 is a stable, non-radioactive, heavy isotope of carbon. Incorporating ¹³C atoms into the propyzamide molecule creates an internal standard that is widely considered superior for high-fidelity quantitative analysis.[6][20]

Scientific Rationale & Key Advantages

• Chemical and Physical Equivalence: Replacing ¹²C with ¹³C results in a mass increase but causes no significant change to the molecule's bond energies, polarity, or three-dimensional structure. The resulting ¹³C-labeled propyzamide is, for all practical purposes, chemically and physically identical to the native analyte.[5][20]

  • Causality: This near-perfect identity ensures that the ¹³C-IS and the native propyzamide co-elute perfectly (ΔRT = 0) from the LC column. By experiencing the exact same matrix environment at the exact same time, the ¹³C-IS provides the most accurate possible correction for signal fluctuations, fulfilling the ideal requirements of an internal standard.[5]

• Absolute Isotopic Stability: The carbon-carbon bonds of the molecular backbone are exceptionally stable. There is no plausible chemical mechanism for a ¹³C atom to exchange with a ¹²C atom from the matrix or solvent.[17][21]

  • Causality: This inherent stability eliminates the risk of back-exchange, removing a significant potential source of analytical error and increasing confidence in the data's integrity. This robustness often translates to less time spent on troubleshooting and re-validating the method.[16]

The primary disadvantage of ¹³C-labeled standards is their higher synthesis cost and, historically, more limited availability.[6][16] However, for regulated environments, clinical studies, or any application where data is indefensible, the higher initial investment is frequently justified by the superior data quality and reduced risk of method failure.[16]

Head-to-Head Comparison: A Simulated Experimental Framework

To illustrate the practical differences, we present a simulated experimental workflow to compare the performance of a deuterated (Propyzamide-d₃) and a ¹³C-labeled (Propyzamide-¹³C₆) standard for quantifying propyzamide in a challenging loamy sand soil matrix.[22]

Experimental Workflow

Caption: Experimental workflow for propyzamide quantification in soil.

Detailed Experimental Protocols

1. Sample Preparation (QuEChERS-based)

• Weigh 10.0 ± 0.1 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

• Fortify the sample with 100 µL of the appropriate internal standard working solution (e.g., 1 µg/mL Propyzamide-d₃ or Propyzamide-¹³C₆ in acetonitrile).

• Add 10 mL of acetonitrile.

• Add a QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

• Cap tightly and vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., PSA for removing organic acids and C18 for removing non-polar interferences).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for analysis.

3. LC-MS/MS Analysis

• LC System: UPLC system with a C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A typical reversed-phase gradient starting at 95% A, ramping to 98% B.

• MS System: Tandem quadrupole mass spectrometer with a positive electrospray ionization (ESI+) source.

• MRM Transitions:

  • Propyzamide: e.g., m/z 256.0 -> 173.0 (Quantifier), 256.0 -> 117.0 (Qualifier)

  • Propyzamide-d₃: e.g., m/z 259.0 -> 176.0

  • Propyzamide-¹³C₆: e.g., m/z 262.0 -> 179.0

Expected Performance Data

The following table summarizes the anticipated results from this comparative experiment, highlighting the key performance differences.

Performance Metric	Deuterated Standard (Propyzamide-d₃)	¹³C-Labeled Standard (Propyzamide-¹³C₆)	Scientific Rationale
Retention Time (RT) Shift (Analyte RT - IS RT)	0.02 - 0.05 min	0.00 min	The deuterium isotope effect alters chromatography; ¹³C does not.[17][18]
Matrix Effect (ME) Variability	Higher RSD% across samples	Lower RSD% across samples	The ¹³C-IS co-elutes perfectly, experiencing the exact same ME as the analyte in every injection, leading to more consistent correction.
Accuracy (at LOQ)	80 - 115%	95 - 105%	Inconsistent ME correction with the deuterated IS can lead to greater bias, especially at low concentrations where ME is most pronounced.
Precision (RSD%)	< 15%	< 5%	Superior correction of injection-to-injection variability by the ¹³C-IS results in tighter precision.
Method Development Time	Longer	Shorter	Time must be spent validating the stability and chromatographic behavior of the deuterated standard. ¹³C standards are inherently more robust.[16]

Visualizing the Core Analytical Difference

The diagram below illustrates the critical concept of co-elution and its impact on mitigating matrix effects.

Caption: Impact of co-elution on matrix effect correction.

Conclusion and Recommendation

For the routine quantitative analysis of propyzamide, both deuterated and ¹³C-labeled internal standards can be used to develop validated methods. Deuterated standards offer a cost-effective solution, but they are not without inherent risks. The potential for chromatographic shifts and isotopic instability necessitates comprehensive, ongoing validation to ensure data integrity.[18][19] Any change in chromatographic conditions, sample matrix, or even solvent pH could potentially compromise the method's accuracy.

Therefore, for applications demanding the highest level of confidence, robustness, and defensibility, the ¹³C-labeled internal standard is unequivocally the superior choice. [20][21] Its perfect co-elution and isotopic stability ensure the most accurate correction for analytical variability, particularly for challenging low-level quantification in complex matrices. While the initial procurement cost is higher, the investment is often returned through faster method development, greater reliability, and unparalleled confidence in the final quantitative results.

References

• Niessen, W. M. A. (2006). Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry. Mass Spectrometry Reviews, 25(6), 882-899. Retrieved February 15, 2026, from [Link]

• Matrix Effects in LC-MS Pesticide Analysis Research Guide. (n.d.). PapersFlow. Retrieved February 15, 2026, from [Link]

• van den Broek, I., & van Dongen, W. (2006). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 125-136. Retrieved February 15, 2026, from [Link]

• Guideline on Isotope Dilution Mass Spectrometry. (2017). U.S. Department of Energy Office of Scientific and Technical Information. Retrieved February 15, 2026, from [Link]

• Lehotay, S. J., Han, L., & Sapozhnikova, Y. (2015). Effect of Sample Dilution on Matrix Effects in Pesticide Analysis of Several Matrices by Liquid Chromatography–High-Resolution Mass Spectrometry. Journal of Agricultural and Food Chemistry, 63(6), 1632-1644. Retrieved February 15, 2026, from [Link]

• The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP-MS). (n.d.). IntechOpen. Retrieved February 15, 2026, from [Link]

• Isotope dilution. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]

• Seo, H.-J., et al. (2025). Study on Matrix Effects in Pesticide Residue Analysis of Agricultural Products Using LC-MS/MS. ResearchGate. Retrieved February 15, 2026, from [Link]

• Wang, Y., et al. (2023). Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. Molecules, 28(6), 2568. Retrieved February 15, 2026, from [Link]

• Propyzamide. (n.d.). DrugFuture. Retrieved February 15, 2026, from [Link]

• The Role of Internal Standards In Mass Spectrometry. (2025). SCION Instruments. Retrieved February 15, 2026, from [Link]

• Deuterated Standards for LC-MS Analysis. (2025). ResolveMass Laboratories Inc. Retrieved February 15, 2026, from [Link]

• Tchaikovsky, A., et al. (2024). An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. Journal of Analytical Atomic Spectrometry. Retrieved February 15, 2026, from [Link]

• ILV for Propyzamide (Pronamide) & Degradates in Soil - MRID 50714401. (n.d.). U.S. Environmental Protection Agency. Retrieved February 15, 2026, from [Link]

• Propyzamide. (n.d.). NIST WebBook. Retrieved February 15, 2026, from [Link]

• Yamada, T., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Journal of Mass Spectrometry, 55(10), e4564. Retrieved February 15, 2026, from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). ResolveMass Laboratories Inc. Retrieved February 15, 2026, from [Link]

• Propyzamide. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• Kim, D.-H., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(28), 3569-3578. Retrieved February 15, 2026, from [Link]

• Achieving the Desired Prescribed Sensitivities of Selected Herbicides by Direct On-Column Aqueous Injection of Potable Water. (n.d.). Agilent. Retrieved February 15, 2026, from [Link]

• Pesticide Analysis by Liquid Chromatography Triple Quadrupole Mass Spectrometry (LC-MS-MS). (2022). U.S. Environmental Protection Agency. Retrieved February 15, 2026, from [Link]

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (2017). Agilent. Retrieved February 15, 2026, from [Link]

• Determination of Regulated Polar Pesticides and Herbicides in Water by LC-MS/MS. (n.d.). Shimadzu. Retrieved February 15, 2026, from [Link]

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Safety & Regulatory Compliance

Propyzamide-d3 (phenyl-2,4,6-d3) Disposal &amp; Handling Guide

A Compliance-First Protocol for Research Laboratories

Executive Summary: Immediate Action Card

For the researcher holding a vial of Propyzamide-d3 (phenyl-2,4,6-d3) intended for disposal, the following directives apply immediately. This compound is not just "chemical waste"; it is a RCRA U-Listed Hazardous Waste (U192).

Parameter	Critical Specification
RCRA Waste Code	U192 (Toxic Waste)
Primary Hazard	Carcinogen (Cat 2) , Very Toxic to Aquatic Life
Disposal Method	High-Temperature Incineration (Must contain scrubbers for HCl generation)
Drain Disposal	STRICTLY PROHIBITED (Zero-tolerance for aquatic release)
Empty Vials	Must be Triple Rinsed before glass recycling. Rinsate = Hazardous Waste.
Solvent Compatibility	Segregate with Halogenated Solvents (due to Chlorine content)

Chemical Profile & Regulatory Status[1][2][3][4][5][6][7]

To manage disposal effectively, one must understand the chemical's identity and why it triggers specific regulatory flags.[1] Propyzamide-d3 is the deuterated analog of Propyzamide (Pronamide), used primarily as an internal standard in mass spectrometry (LC-MS/MS).

Identification & Properties[9]

• Parent Compound: Propyzamide (3,5-dichloro-N-(1,1-dimethyl-2-propynyl)benzamide)

• Parent CAS: 23950-58-5[2][3]

• Labeled CAS: [Varies by manufacturer, e.g., 1219803-XX-X] – Note: For safety and disposal, the labeled compound inherits the toxicological profile of the parent.

• Molecular Formula: C₁₂H₈D₃Cl₂NO

The "U-List" Implication (U192)

Under the Resource Conservation and Recovery Act (RCRA), Propyzamide is listed as U192 . This classification is critical for laboratory compliance:

• Toxicity Rule: It is listed for toxicity, not just ignitability.

• No "Empty" Loophole: Unlike standard solvent bottles, a container that held a U-listed substance is considered hazardous waste unless it has been triple-rinsed.

• Mixture Rule: If you dissolve 1 mg of Propyzamide-d3 in 1 liter of Methanol, the entire liter becomes hazardous waste carrying the U192 code (along with F003 for methanol).

Waste Segregation & Classification Logic

Effective disposal starts at the bench. You must segregate this waste stream correctly to prevent cross-contamination of non-hazardous waste and to ensure the incinerator facility can handle the halogen load.

The Chlorine Factor

Propyzamide contains two chlorine atoms. When incinerated, this generates hydrogen chloride (HCl) gas. Therefore, it must be segregated into Halogenated Waste streams. Putting this in "Non-Halogenated" waste streams can damage incinerators lacking appropriate scrubbers and violate disposal contracts.

Decision Tree: Waste Stream Selection

Figure 1: Waste Segregation Logic Flow. Ensure the "U192" code is added to any liquid waste stream label.

Detailed Disposal Protocols

Scenario A: Expired/Unused Solid Standard

• Packaging: Keep the substance in its original vial if possible. Ensure the cap is tight.

• Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc) to contain any potential breakage.

• Labeling: Attach a hazardous waste tag.

  • Chemical Name: Propyzamide-d3 (Phenyl-2,4,6-d3).

  • Constituents: 100%.

  • Hazards: Carcinogen, Toxic.[4][3][5][6]

  • Codes: U192.

• Disposal: Place in the Solid Hazardous Waste drum (Lab Pack).

Scenario B: Liquid Waste (LC-MS Effluent & Stock Solutions)

• Stock Solutions: Pour into the Halogenated Solvent carboy. Even if dissolved in Methanol (non-halogenated), the presence of the chlorinated herbicide usually defaults the preference to the halogenated stream to ensure proper incineration temperatures (>1100°C).

• LC-MS Effluent: If your mobile phase contains Propyzamide-d3, collect the waste. Do not divert to drain.

  • Note: While the concentration in effluent is low (ng/mL), U-listed waste regulations are strict. Consult your local EHS officer; many institutions require collecting LC waste as hazardous if it contains any listed acute toxicants or carcinogens.

Scenario C: Empty Vials (The "Triple Rinse" Rule)

You cannot simply throw a U-listed container in the glass trash.

• Solvent Selection: Use a solvent that solubilizes the compound (e.g., Methanol or Acetonitrile).

• Rinse 1: Add solvent, cap, vortex/shake, pour solvent into Hazardous Waste .

• Rinse 2: Repeat.

• Rinse 3: Repeat.

• Final Step: Deface the label on the vial. The vial is now "RCRA Empty" and can be disposed of in the Glass/Sharps bin.

Spill Response & Decontamination[12]

In the event of a spill (solid powder or stock solution), rapid containment is necessary to prevent environmental release.

Spill Workflow

Figure 2: Immediate Spill Response Protocol.

Decontamination Solution

• Surface Cleaning: Use a detergent solution (e.g., Alconox) followed by a water rinse.

• Solvent Wipe: For final verification, wipe the area with a methanol-dampened paper towel to pick up hydrophobic residues.

• Waste: All paper towels and gloves used in cleanup must be bagged and tagged as Hazardous Waste (Solid, Debris contaminated with U192) .

References

• United States Environmental Protection Agency (EPA). (2024). EPA Hazardous Waste Codes (U-List). Retrieved from [Link]

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS Analysis. Retrieved from [Link]

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